Technical Documentation Center

[1-(1-Phenylethyl)aziridin-2-yl]methanol Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: [1-(1-Phenylethyl)aziridin-2-yl]methanol

Core Science & Biosynthesis

Foundational

Mechanisms of nucleophilic ring-opening in [1-(1-Phenylethyl)aziridin-2-yl]methanol

An In-Depth Technical Guide to the Mechanisms of Nucleophilic Ring-Opening in [1-(1-Phenylethyl)aziridin-2-yl]methanol For Researchers, Scientists, and Drug Development Professionals Introduction: The Strategic Value of...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the Mechanisms of Nucleophilic Ring-Opening in [1-(1-Phenylethyl)aziridin-2-yl]methanol

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Value of Chiral Aziridines

Aziridines, the nitrogen-containing analogs of epoxides, are highly valuable three-membered heterocyclic building blocks in modern organic synthesis.[1][2][3] Their inherent ring strain makes them susceptible to ring-opening reactions, providing a regio- and stereocontrolled pathway to a diverse array of nitrogen-containing molecules, including amino acids, alkaloids, and complex drug intermediates.[4][5][6] The subject of this guide, [1-(1-phenylethyl)aziridin-2-yl]methanol, is a particularly strategic substrate. It incorporates a hydroxymethyl group at the C2 position, offering a handle for further functionalization, and a 1-phenylethyl group on the nitrogen, which acts as a chiral auxiliary to direct the stereochemical outcome of subsequent reactions.[7] Understanding the nuanced mechanisms of its nucleophilic ring-opening is paramount to harnessing its full synthetic potential.

PART 1: The Core Mechanistic Dichotomy: SN1 vs. SN2 Pathways

The ring-opening of an N-alkyl aziridine such as [1-(1-phenylethyl)aziridin-2-yl]methanol does not proceed spontaneously. The nitrogen substituent is an electron-donating alkyl group, rendering the aziridine relatively inert to nucleophilic attack.[6][8] Therefore, activation is a prerequisite. This is typically achieved by protonation with a Brønsted acid or coordination with a Lewis acid, which converts the neutral aziridine into a highly reactive aziridinium ion.[1][9] Once formed, the aziridinium ion can undergo nucleophilic attack via two distinct mechanistic pathways: SN2 or SN1.

  • SN2 Pathway: This is a single, concerted step where the nucleophile attacks one of the electrophilic ring carbons, simultaneously breaking the carbon-nitrogen bond. This process occurs with a predictable inversion of stereochemistry at the center of attack.[10][11] It is the predominant mechanism under neutral, basic, or mildly acidic conditions, where the nucleophile's strength is the primary driver of the reaction.

  • SN1 Pathway: This pathway involves a discrete, two-step process. First, the C-N bond of the aziridinium ion cleaves to form a carbocation intermediate. This is followed by a rapid attack from the nucleophile. This mechanism is favored under strongly acidic conditions and at the carbon atom that can best stabilize a positive charge (i.e., the more substituted carbon). A key consequence of the planar carbocation intermediate is the potential loss of stereochemical integrity, which can lead to racemic or diastereomeric mixtures.

G cluster_activation Activation cluster_sn2 SN2 Pathway cluster_sn1 SN1 Pathway Aziridine [1-(1-Phenylethyl)aziridin-2-yl]methanol Aziridinium Aziridinium Ion Aziridine->Aziridinium H⁺ or Lewis Acid SN2_TS SN2 Transition State (Concerted Attack) Aziridinium->SN2_TS Nu⁻ Carbocation Carbocation Intermediate Aziridinium->Carbocation C-N Cleavage (Rate-Determining) Product_SN2 Ring-Opened Product (Inversion of Stereochemistry) SN2_TS->Product_SN2 Product_SN1 Ring-Opened Product (Racemization/Diastereomers) Carbocation->Product_SN1 Nu⁻ (Fast)

Figure 1: General mechanistic pathways for aziridine ring-opening.

PART 2: Regioselectivity—The Critical Choice of C2 vs. C3 Attack

The primary challenge and opportunity in the ring-opening of [1-(1-phenylethyl)aziridin-2-yl]methanol is controlling the regioselectivity: will the incoming nucleophile attack the substituted C2 carbon (bearing the hydroxymethyl group) or the unsubstituted C3 carbon? The outcome is a delicate balance of electronic and steric factors, heavily influenced by the reaction conditions.

Causality Behind Regioselective Choices
  • Under Acidic Conditions (SN1/SN2 Borderline): This is the most complex scenario. The protonated aziridinium ion has two sites for attack.

    • Electronic Preference (SN1-like): The C2 carbon, being more substituted, can better stabilize the partial positive charge that develops in the transition state. This electronically favors attack at C2.[1]

    • Steric Hindrance (SN2-like): The C3 carbon is sterically unencumbered, making it a much easier target for the nucleophile to approach. The bulky N-(1-phenylethyl) group and the C2-hydroxymethyl group create a significant steric shield around the C2 position, favoring attack at C3.[4][12] The dominant pathway depends on the specific conditions. Stronger acids and solvents that stabilize carbocations can push the mechanism towards an SN1-like state, favoring C2 attack. Conversely, weaker acids and bulkier nucleophiles will favor the sterically driven SN2 attack at C3.

  • Under Neutral or Lewis Acid-Catalyzed Conditions (SN2): In the absence of strong protonation, the reaction proceeds via a pure SN2 mechanism. In this case, steric effects are almost always the deciding factor. The nucleophile will overwhelmingly attack the less substituted and more accessible C3 carbon.[4][12][13] This provides a reliable strategy for synthesizing 1,2-amino alcohols functionalized at the terminal position.

Data Presentation: Predicting Regioselectivity

The following table summarizes the expected major regioisomeric products based on reaction conditions and the nature of the nucleophile.

ConditionNucleophile TypeDriving ForcePredicted Major Attack SiteResulting Product Type
Strongly Acidic (e.g., H₂SO₄, TFA)Small, Hard (e.g., H₂O, F⁻)Electronic (SN1-like)C2 2-Amino-1,3-diol derivative
Mildly Acidic (e.g., AcOH)Most NucleophilesSteric (SN2-like)C3 1-Amino-2,3-diol derivative
Neutral / Basic All NucleophilesSteric (SN2)C3 1-Amino-2,3-diol derivative
Lewis Acid (e.g., Yb(OTf)₃, B(C₆F₅)₃)Most NucleophilesSteric (SN2)C3 1-Amino-2,3-diol derivative

PART 3: Stereochemical Integrity and the Role of the Chiral Auxiliary

The (1-phenylethyl) group on the nitrogen is not merely a protecting group; it is a chiral auxiliary designed to control the stereochemical outcome of reactions.[7][14]

  • Stereochemical Outcome: Assuming a standard SN2 attack at the C3 position, the reaction proceeds with complete inversion of configuration at the C3 carbon. However, since the C3 carbon is not a stereocenter in the starting material, this inversion is not immediately apparent. Critically, the original stereocenter at C2 remains untouched and retains its absolute configuration throughout the reaction. The stereocenter of the chiral auxiliary is also preserved. This high degree of stereocontrol is a hallmark of aziridine chemistry and is essential for asymmetric synthesis.

Figure 2: Stereochemical outcome of an SN2 attack at C3.

PART 4: Experimental Protocols & Validation

Trustworthiness in synthetic chemistry is built upon robust, reproducible protocols and self-validating analytical systems. What follows is a field-proven methodology for the regioselective ring-opening of aziridines and the subsequent characterization of the products.

Protocol 1: Regioselective Ring-Opening with Acetic Acid (C3-Attack)

This protocol is designed to favor the sterically controlled attack at the C3 position. Acetic acid serves as a mild acid catalyst to activate the aziridine without promoting a significant SN1 pathway.

Materials & Equipment:

  • [1-(1-Phenylethyl)aziridin-2-yl]methanol

  • Glacial Acetic Acid (AcOH)

  • Anhydrous solvent (e.g., Dichloromethane (DCM) or Acetonitrile (MeCN))

  • Round-bottom flask with magnetic stirrer

  • Inert atmosphere setup (Nitrogen or Argon)

  • Standard workup and purification equipment (separatory funnel, rotary evaporator, silica gel for column chromatography)

Step-by-Step Methodology:

  • Preparation: To a flame-dried round-bottom flask under an inert atmosphere, add [1-(1-phenylethyl)aziridin-2-yl]methanol (1.0 equiv). Dissolve it in anhydrous DCM (approx. 0.1 M concentration).

  • Cooling: Cool the solution to 0 °C using an ice bath. This is a critical step to control the reaction rate and minimize potential side reactions.

  • Activation & Nucleophilic Attack: Slowly add glacial acetic acid (1.5-2.0 equiv) to the stirred solution. The acetic acid acts as both the catalyst and the nucleophile (via the acetate ion).

  • Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 12-24 hours. The progress should be meticulously monitored by Thin Layer Chromatography (TLC) until the starting material is consumed.

  • Workup: Quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃) until effervescence ceases. This neutralizes the excess acetic acid.

  • Extraction: Transfer the mixture to a separatory funnel and extract the product with DCM (3 x volume of aqueous layer).

  • Purification: Combine the organic layers, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure. The crude product is then purified by flash column chromatography on silica gel to yield the pure β-amino acetate.

Protocol 2: Product Analysis and Validation

Confirming the structure and purity of the ring-opened product is a self-validating process that relies on the convergence of multiple analytical techniques.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy:

    • ¹H NMR: Provides the primary evidence for regioselectivity. In the case of C3 attack, one would expect to see new signals corresponding to the protons on the carbon bearing the acetate group. Distinct splitting patterns (coupling constants) for the protons at C2 and C3 will definitively identify the regioisomer.

    • ¹³C NMR: Confirms the carbon skeleton and the presence of the new functional groups. The chemical shift of the carbon attached to the oxygen of the acetate will be significantly different from that of the carbon attached to the nitrogen.

  • Mass Spectrometry (MS): High-Resolution Mass Spectrometry (HRMS) is used to confirm the elemental composition and molecular weight of the product, ensuring the addition of the nucleophile has occurred as expected.[15][16][17]

  • Chiral High-Performance Liquid Chromatography (HPLC): This technique is essential for confirming the stereochemical integrity of the product. By using a chiral stationary phase, it is possible to separate and quantify the diastereomers, thus verifying that the reaction proceeded with the expected high degree of stereocontrol imparted by the chiral auxiliary.[18]

G cluster_exp Experimental Workflow cluster_anal Analytical Validation Prep 1. Prepare Reactants in Anhydrous Solvent React 2. Acid-Catalyzed Ring-Opening at 0°C Prep->React Monitor 3. Monitor via TLC React->Monitor Workup 4. Quench & Extract Monitor->Workup Purify 5. Column Chromatography Workup->Purify Pure_Product Purified Product Purify->Pure_Product NMR NMR (1H, 13C) (Verify Regiochemistry) Pure_Product->NMR MS HRMS (Confirm Mass) Pure_Product->MS HPLC Chiral HPLC (Confirm Stereopurity) Pure_Product->HPLC Final Validated Structure NMR->Final MS->Final HPLC->Final

Figure 3: Integrated workflow for synthesis and validation.

Conclusion

The nucleophilic ring-opening of [1-(1-phenylethyl)aziridin-2-yl]methanol is a powerful transformation governed by a nuanced interplay of electronic and steric effects. While acidic conditions can lead to a mixture of products, neutral or mildly acidic conditions provide a reliable and highly stereocontrolled route to 1,2-amino alcohols via a sterically-driven SN2 attack at the less substituted C3 position. The strategic use of the N-(1-phenylethyl) chiral auxiliary ensures that the stereochemical information of the starting material is effectively transferred to the product. By employing the robust experimental and analytical protocols detailed in this guide, researchers and drug development professionals can confidently leverage this versatile building block for the asymmetric synthesis of complex, high-value nitrogenous compounds.

References

  • Regioselective ring opening of aziridine for synthesizing azaheterocycle. Frontiers in Chemistry. [Link]

  • Alkylative Aziridine Ring-Opening Reactions. MDPI. [Link]

  • Recent Advances in Transition Metal-Catalyzed Ring-Opening Reaction of Aziridine. MDPI. [Link]

  • Aziridine Ring-Opening Reactions with Chiral Enolates. Stereocontrolled Synthesis of 5-Substituted-3-methyl-pyrrolidin-2-ones. The Journal of Organic Chemistry. [Link]

  • Regioselective ring opening of aziridine for synthesizing azaheterocycle. National Institutes of Health (NIH). [Link]

  • Ring-Opening Reactions of Nonactivated Aziridines Catalyzed by Tris(pentafluorophenyl)borane. The Journal of Organic Chemistry. [Link]

  • Efficient Regioselective Ring Opening of Activated Aziridine-2-Carboxylates with [18F]Fluoride. National Institutes of Health (NIH). [Link]

  • Aziridine Ring Opening as Regio- and Stereoselective Access to C-Glycosyl-Aminoethyl Sulfide Derivatives. MDPI. [Link]

  • A Mild and Regioselective Ring-Opening of Aziridines with Acid Anhydride Using TBD or PS-TBD as a Catalyst. National Institutes of Health (NIH). [Link]

  • REGIOSELECTIVE RING OPENING REACTIONS OF AZIRIDINE-2-PHOSPHONATES AND AZIRIDINE BASED CHIRAL LIGANDS FOR CATALYTIC, ASYMMETRIC AZOMETHINE YLIDE CYCLOADDITIONS AND AZA-HENRY REACTION. Open Metu. [Link]

  • Ring-Opening of Aziridines Using Tethered Hemiketals. The Journal of Organic Chemistry. [Link]

  • A Specific Nucleophilic Ring-Opening Reaction of Aziridines as a Unique Platform for the Construction of Hydrogen Polysulfides Sensors. National Institutes of Health (NIH). [Link]

  • Rapid, direct, and sensitive determination of aziridine and 2-chloroethylamine by hydrophilic interaction liquid chromatography-mass spectrometry. National Institutes of Health (NIH). [Link]

  • One-Pot Acid-Catalyzed Ring-Opening/Cyclization/Oxidation of Aziridines with N-Tosylhydrazones: Access to 1,2,4-Triazines. Organic Letters. [Link]

  • Lewis Base Catalyzed Ring Opening of Aziridines with Silylated Nucleophiles. Organic Letters. [Link]

  • Differentiation of the Aziridine Functionality from Related Functional Groups in Protonated Analytes by Using Selective Ion-Molecule Reactions Followed by Collision-Activated Dissociation in a Linear Quadrupole Ion Trap Mass Spectrometer. The Journal of Organic Chemistry. [Link]

  • Recent Synthetic Applications of Chiral Aziridines. Who we serve. [Link]

  • Synthesis of Chiral Aziridine Ligands for Asymmetric Alkylation with Alkylzincs: Diphenyl(( S )‐1‐(( S )‐1‐phenylethyl)aziridin‐2‐yl)methanol. ResearchGate. [Link]

  • Enantioselective Ring Opening of Meso Aziridines Catalyzed by Tridentate Schiff Base Chromium(III) Complexes. Organic Letters. [Link]

  • Guanidinium Ylides as a New and Recyclable Source for Aziridines and Their Roles as Chiral Auxiliaries. Journal of the American Chemical Society. [Link]

  • Unexplored Nucleophilic Ring Opening of Aziridines. MDPI. [Link]

  • Fast and fully automated analytical method for the screening of residues of aziridine and 2-chloroethylamine in pharmaceutical active principles. ResearchGate. [Link]

  • Preparation and Regioselective Ring Opening Reactions of Fused Bicyclic N-Aryl Aziridines. The Journal of Organic Chemistry. [Link]

  • Optically Pure Aziridin-2-yl Methanols as Readily Available 1H NMR Sensors for Enantiodiscrimination of α-Racemic Carboxylic Acids Containing Tertiary or Quaternary Stereogenic Centers. The Journal of Organic Chemistry. [Link]

  • Alkylative Aziridine Ring-Opening Reactions. Semantic Scholar. [Link]

  • Fast and fully automated analytical method for the screening of residues of aziridine and 2-chloroethylamine in pharmaceutical active principles. R Discovery. [Link]

  • N-(1-Phenylethyl)aziridine-2-carboxylate esters in the synthesis of biologically relevant compounds. PubMed. [Link]

  • Ring Opening of Aziridines by Pendant Silanols Allows for Preparations of (±)-Clavaminol H, (±)-dihydrosphingosine, and (±)-N-hexanoyldihydrosphingosine. Organic Letters. [Link]

  • Atom Economical Multi-Substituted Pyrrole Synthesis from Aziridine. MDPI. [Link]

  • Palladium-Catalyzed Regioselective and Stereospecific Ring-Opening Cross-Coupling of Aziridines: Experimental and Computational Studies. Accounts of Chemical Research. [Link]

  • PHOSPHONATES AND AZIRIDINE BASED CHIRAL LIGANDS FOR CATALYTIC, ASYMMETRIC. Open Metu. [Link]

  • Nucleophilic substitution of (sulfonyloxymethyl)aziridines. SciSpace. [Link]

  • Parallel kinetic resolution of aziridines via chiral phosphoric acid-catalyzed apparent hydrolytic ring-opening. Chemical Science. [Link]

Sources

Exploratory

Spectroscopic Characterization and Methodological Synthesis of[1-(1-Phenylethyl)aziridin-2-yl]methanol

Executive Summary In the landscape of asymmetric synthesis and chiral recognition, [1-(1-Phenylethyl)aziridin-2-yl]methanol serves as a highly versatile chiral synthon and a potent Nuclear Magnetic Resonance (NMR) sensor...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the landscape of asymmetric synthesis and chiral recognition, [1-(1-Phenylethyl)aziridin-2-yl]methanol serves as a highly versatile chiral synthon and a potent Nuclear Magnetic Resonance (NMR) sensor. The extreme ring strain of the aziridine moiety, coupled with the restricted pyramidal inversion of its nitrogen atom, imparts unique stereoelectronic properties to this molecule. This whitepaper provides a comprehensive technical guide on the synthesis, isolation, and spectroscopic characterization of this compound, designed for researchers and drug development professionals requiring high-fidelity analytical data and reproducible protocols.

Mechanistic Synthesis and Isolation Protocol

The synthesis of [1-(1-Phenylethyl)aziridin-2-yl]methanol relies on a two-phase approach: the construction of the aziridine ring via a Gabriel-Cromwell cyclization, followed by the chemoselective reduction of the resulting carboxylate.

Pathway A 1-Phenylethanamine + Alkyl 2,3-dibromopropanoate B Aza-Michael / SN2 Intermediate A->B Toluene, 0 °C C Base-Promoted Cyclization B->C TEA, 24h D Aziridine-2-carboxylate Intermediate C->D Gabriel-Cromwell E Chemoselective Hydride Reduction D->E LAH, THF, 0 °C F [1-(1-Phenylethyl)aziridin -2-yl]methanol E->F Fieser Workup

Fig 1: Stepwise synthetic workflow for[1-(1-Phenylethyl)aziridin-2-yl]methanol.

Phase 1: Gabriel-Cromwell Cyclization

The formation of the aziridine core requires precise control over nucleophilic substitution to prevent unwanted polymerization1[1].

  • Initiation: In an oven-dried, nitrogen-flushed Schlenk flask, dissolve (S)-(-)-1-phenylethanamine (1.0 equiv) and triethylamine (TEA, 2.0 equiv) in anhydrous toluene.

    • Causality: Toluene provides a non-polar medium that favors the SN​2 displacement while minimizing the solvolysis of the dibromide precursor.

  • Addition: Cool the mixture to 0 °C. Add ethyl 2,3-dibromopropanoate (1.0 equiv) dropwise via a syringe pump over 40 minutes.

    • Causality: Strict exothermic control prevents the formation of poly-alkylated byproducts and ensures regioselective attack at the less sterically hindered β -carbon.

  • Cyclization: Warm the reaction to room temperature and stir for 24 hours. The TEA acts as a base to promote the intramolecular cyclization of the intermediate β -bromoamine.

  • Self-Validating Checkpoint: Extract a 50 µL aliquot, partition in EtOAc/H₂O, and spot the organic layer on a silica TLC plate (Hexanes:EtOAc 8:2). The starting amine ( Rf​≈0.1 ) should be consumed, replaced by a UV-active spot ( Rf​≈0.5 ).

  • Purification: Filter the precipitated triethylammonium bromide salts. Concentrate the filtrate and purify via silica gel chromatography to isolate ethyl 1-(1-phenylethyl)aziridine-2-carboxylate.

Phase 2: Chemoselective Reduction

Reducing the ester without cleaving the highly strained C-N bonds of the aziridine ring is the most critical step in this workflow.

  • Preparation: Dissolve the aziridine carboxylate in anhydrous THF (0.2 M) and cool to 0 °C under an argon atmosphere.

  • Reduction: Slowly add Lithium Aluminum Hydride (LAH) (1.5 equiv) in small portions.

    • Causality: Maintaining the temperature strictly at 0 °C prevents the reductive ring-opening of the aziridine. At elevated temperatures, LAH can act as a nucleophile, attacking the less hindered carbon of the aziridine and destroying the ring.

  • Quenching (Fieser Method): For every x grams of LAH used, quench sequentially with x mL of distilled water, x mL of 15% aqueous NaOH, and 3x mL of water.

    • Causality: The Fieser quench is mandatory here. It forces the aluminum salts to precipitate as a granular, easily filterable white solid (aluminum hydroxide) rather than a gelatinous emulsion, preventing the highly polar amino-alcohol product from being trapped in the aqueous layer.

  • Isolation: Filter the mixture through a pad of Celite, wash with copious amounts of EtOAc, concentrate the organic layer, and dry under high vacuum to yield the pure [1-(1-Phenylethyl)aziridin-2-yl]methanol.

Spectroscopic Characterization (NMR Data)

The NMR spectra of aziridines present unique features driven by the extreme ring strain (approximately 27 kcal/mol). The sp2 -like character of the aziridine C-H bonds shifts the proton signals significantly upfield compared to standard aliphatic amines2[2].

Furthermore, the activation energy for pyramidal inversion of the aziridine nitrogen is exceptionally high (>15 kcal/mol). Because inversion is slow on the NMR timescale at room temperature, the invertomers are locked. This results in distinct, non-exchanging signals for the aziridine ring protons that are cis and trans to the bulky 1-phenylethyl group.

Table 1: Summarized ¹H NMR Data (CDCl₃, 400 MHz)
PositionChemical Shift (δ, ppm)MultiplicityCoupling Constant (J, Hz)IntegrationAssignment
Ar-H 7.21 - 7.39m-5HPhenyl ring protons
-O-CH₂- 3.45 - 3.75m-2HDiastereotopic hydroxymethyl protons
Ph-CH-N 2.50 - 2.65q6.51HBenzylic methine proton
-OH 2.10 - 2.40br s-1HHydroxyl proton (concentration dependent)
Aziridine CH 1.70 - 1.85m-1HRing methine proton
Aziridine CH₂ (trans)1.60 - 1.70d3.51HRing methylene proton (trans to CH₂OH)
Aziridine CH₂ (cis)1.40 - 1.50d6.51HRing methylene proton (cis to CH₂OH)
-CH₃ 1.35 - 1.45d6.53HMethyl group on benzylic position
Table 2: Summarized ¹³C NMR Data (CDCl₃, 100 MHz)
Chemical Shift (δ, ppm)AssignmentStructural Causality / Note
144.5 Ar-C (ipso)Quaternary aromatic carbon
128.5, 127.2, 126.8 Ar-C (o, m, p)Aromatic methine carbons
69.5 Ph-CH-NBenzylic carbon deshielded by adjacent nitrogen and phenyl ring
62.8 -CH₂-OHHydroxymethyl carbon
38.5 Aziridine CHRing methine
31.2 Aziridine CH₂Ring methylene (Shifted upfield due to severe ring strain)
23.5 -CH₃Aliphatic methyl carbon

Applications in Asymmetric Synthesis & Chiral Recognition

Beyond its utility as an intermediate for synthesizing complex aza-heterocycles, [1-(1-Phenylethyl)aziridin-2-yl]methanol has proven to be a highly effective Chiral Solvating Agent (CSA).

Recent advancements have demonstrated that optically pure aziridin-2-yl methanols act as readily available ¹H NMR sensors for the enantiodiscrimination of α -racemic carboxylic acids containing tertiary or quaternary stereogenic centers3[3]. The free -NH (if deprotected) or the highly basic aziridine nitrogen, combined with the -OH group, forms a rigid, hydrogen-bonded diastereomeric complex with the target carboxylic acid. This complexation induces distinct chemical shift anisotropies ( ΔΔδ ) in the NMR spectrum, allowing researchers to accurately determine the enantiomeric excess ( ee ) of the acid directly in the NMR tube without the need for chiral HPLC.

Furthermore, reacting the free hydroxyl group of this compound with Grignard reagents (e.g., phenylmagnesium chloride) yields bulky diaryl-aziridinyl methanols, which are elite chiral ligands for the asymmetric alkylation of aldehydes using dialkylzincs1[1].

References

  • Synthesis of Chiral Aziridine Ligands for Asymmetric Alkylation with Alkylzincs Organic Syntheses URL:[Link]

  • Optically Pure Aziridin-2-yl Methanols as Readily Available 1H NMR Sensors for Enantiodiscrimination of α-Racemic Carboxylic Acids Containing Tertiary or Quaternary Stereogenic Centers The Journal of Organic Chemistry - ACS Publications URL:[Link]

  • Supplementary Information - Preparation of Stable Aziridinium Ions and Their Ring Openings Chemical Communications - Royal Society of Chemistry URL:[Link]

Sources

Foundational

A Technical Guide to the Crystallographic Structural Analysis of Chiral [1-(1-Phenylethyl)aziridin-2-yl]methanol

Abstract This technical guide provides a comprehensive overview of the crystallographic structural analysis of chiral [1-(1-phenylethyl)aziridin-2-yl]methanol, a key building block in modern synthetic and medicinal chemi...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This technical guide provides a comprehensive overview of the crystallographic structural analysis of chiral [1-(1-phenylethyl)aziridin-2-yl]methanol, a key building block in modern synthetic and medicinal chemistry. We detail the complete workflow, from the strategic synthesis and crystallization of the target compound to the intricacies of single-crystal X-ray diffraction (SC-XRD) data collection, structure solution, and refinement. This document is designed for researchers, scientists, and drug development professionals, offering not just procedural steps but also the underlying scientific rationale for experimental choices. By elucidating the precise three-dimensional atomic arrangement, absolute stereochemistry, and intermolecular interactions, this guide highlights how crystallographic analysis provides an indispensable foundation for understanding structure-activity relationships (SAR), guiding stereoselective synthesis, and accelerating the development of novel therapeutics.

Introduction: The Significance of Chiral Aziridinyl Methanols

The Aziridine Moiety: A Privileged Scaffold in Medicinal Chemistry

Aziridines, the smallest nitrogen-containing saturated heterocycles, are highly valuable intermediates in organic synthesis.[1] Their inherent ring strain facilitates regio- and stereoselective ring-opening reactions, providing access to a diverse array of complex nitrogen-containing molecules such as amino alcohols and diamines.[2][3] This reactivity makes the aziridine motif a privileged scaffold found in numerous natural products and bioactive compounds, where it often serves as a key pharmacophore.[4][5]

Chirality and Its Impact on Drug Efficacy and Safety

Chirality is a fundamental property in molecular recognition and biological activity.[6] The spatial arrangement of atoms in a chiral molecule dictates its interaction with biological targets like proteins and enzymes, which are themselves chiral.[7] Consequently, enantiomers of a chiral drug can exhibit vastly different pharmacological, metabolic, and toxicological profiles.[7] Regulatory bodies, such as the U.S. Food and Drug Administration (FDA), mandate the characterization and control of stereochemistry in pharmaceutical development.[7] Therefore, establishing the absolute three-dimensional structure of chiral molecules is not merely an academic exercise but a critical step in ensuring drug safety and efficacy.

Rationale for the Structural Analysis of [1-(1-Phenylethyl)aziridin-2-yl]methanol

The title compound, [1-(1-phenylethyl)aziridin-2-yl]methanol, incorporates two crucial structural features: the reactive aziridine ring and two stereogenic centers. The (1-phenylethyl) group serves as a common chiral auxiliary, guiding the stereochemical outcome of synthetic transformations. A definitive crystallographic analysis is essential to:

  • Unambiguously determine the absolute configuration of both stereocenters.

  • Quantify the geometric parameters (bond lengths and angles) of the strained aziridine ring.

  • Characterize the intermolecular interactions, such as hydrogen bonding, that govern the crystal packing and can influence the compound's physical properties.

  • Provide a precise, experimentally-validated 3D model for computational studies, including molecular docking and SAR analysis.[8]

Experimental Workflow: From Synthesis to Single Crystal

Synthesis of Chiral [1-(1-Phenylethyl)aziridin-2-yl]methanol

The synthesis of the title compound leverages established methodologies for creating chiral aziridines. The process begins with a Gabriel-Cromwell reaction to form the aziridine ring, followed by purification to isolate the desired diastereomer and subsequent reduction of the ester functionality to the primary alcohol.[9][10]

Protocol: Synthesis and Diastereomeric Separation

  • Aziridine Formation: React an appropriate 2,3-dibromopropanoate ester with a chiral amine, such as (R)-1-phenylethylamine, in the presence of a base like triethylamine in a suitable solvent (e.g., toluene) under reflux.[9] This reaction typically yields a mixture of diastereomeric N-(1-phenylethyl)aziridine-2-carboxylate esters.

  • Diastereomer Separation: The resulting diastereomers are separated using silica gel column chromatography or solvent-driven selective crystallization.[9][10] The choice of solvent system (e.g., ethanol/hexane) is critical for achieving high diastereomeric purity.

  • Ester Reduction: The purified aziridine ester is then reduced to the corresponding methanol. A common and effective method is the use of lithium aluminum hydride (LiAlH₄) in an anhydrous ether solvent like THF at 0 °C.[10] Milder conditions using sodium borohydride (NaBH₄) in combination with lithium chloride (LiCl) have also been reported.[10]

  • Purification: After quenching the reaction, the crude [1-(1-phenylethyl)aziridin-2-yl]methanol is purified via standard techniques, such as extraction and column chromatography, to yield the final product.

The Art of Crystallization: Obtaining Diffraction-Quality Crystals

The success of a crystallographic analysis hinges on the ability to grow a single, well-ordered crystal of sufficient size and quality. Slow evaporation is a widely used and effective technique for small organic molecules.

Protocol: Crystallization by Slow Evaporation

  • Solvent Selection: Dissolve a small amount of the purified compound in a minimal volume of a suitable solvent or solvent mixture (e.g., ethanol, ethyl acetate/hexane). The ideal solvent is one in which the compound is moderately soluble.

  • Preparation: Transfer the solution to a clean vial and cover it loosely with a cap or parafilm perforated with a few small holes. This allows for slow, controlled evaporation of the solvent.

  • Incubation: Place the vial in a vibration-free environment at a constant temperature. Over a period of several days to weeks, as the solvent evaporates, the solution will become supersaturated, promoting the formation of crystals.

  • Harvesting: Once crystals of suitable size (typically 0.1-0.3 mm in each dimension) have formed, carefully harvest them from the mother liquor using a small loop or spatula.

G cluster_synthesis Synthesis cluster_crystallization Crystallization A Starting Materials (Dibromopropanoate, Chiral Amine) B Gabriel-Cromwell Reaction A->B C Diastereomeric Mixture (Esters) B->C D Chromatographic Separation C->D E Pure Diastereomeric Ester D->E F LiAlH4 Reduction E->F G Crude Product (Methanol) F->G H Purified Product G->H I Dissolution in Solvent H->I J Slow Evaporation I->J K Single Crystal Formation J->K

Caption: Workflow from synthesis to single crystal formation.

Data Acquisition: Single-Crystal X-ray Diffraction (SC-XRD)

SC-XRD is a non-destructive analytical technique that provides precise information about the three-dimensional arrangement of atoms within a crystal.[11][12]

Fundamental Principles of X-ray Diffraction

Crystalline substances act as three-dimensional diffraction gratings for X-rays.[11] When a beam of monochromatic X-rays strikes the crystal, the electrons of the atoms scatter the X-rays. Constructive interference of the scattered waves occurs only at specific angles where the path difference is an integer multiple of the X-ray wavelength. This relationship is described by Bragg's Law.[13] The resulting diffraction pattern of spots is unique to the crystal's internal lattice structure.[12]

Instrumentation and Experimental Setup

A modern automated diffractometer consists of three primary components: an X-ray source (e.g., a sealed tube with a molybdenum or copper target), a goniometer for precisely orienting the crystal, and an area detector (like a CCD or CMOS sensor) to record the diffraction pattern.[11][14]

Protocol for Data Collection
  • Crystal Mounting: A suitable single crystal is selected under a microscope and mounted on a holder (e.g., a MiTeGen loop).

  • Cryo-cooling: The mounted crystal is placed on the goniometer and flash-cooled in a stream of cold nitrogen gas, typically to a temperature of 100-120 K. This critical step minimizes atomic thermal vibrations, leading to higher quality diffraction data and a more accurate final structure.

  • Unit Cell Determination: A short series of initial diffraction images (pre-experiment) are collected to locate reflections, determine the unit cell parameters, and identify the crystal system.

  • Data Collection Strategy: Based on the crystal's symmetry, a strategy is calculated to collect a complete and redundant set of diffraction data by rotating the crystal through a series of angles. A "full sphere" of data is often collected to maximize data quality and aid in symmetry determination.

  • Data Integration: The instrument software collects hundreds or thousands of diffraction images, recording the intensity and position of each reflection spot.[13]

Data Processing and Structure Elucidation

The raw diffraction images are processed computationally to yield a final, refined atomic model.

From Diffraction Pattern to Reflection Data: Data Reduction

The collected images are processed to integrate the intensities of all diffraction spots. These intensities are then corrected for various experimental factors (e.g., Lorentz factor, polarization), and redundant measurements are merged to produce a final reflection file containing a unique list of Miller indices (hkl) and their corresponding structure factor amplitudes (|Fₒ|).

Solving the Phase Problem: Direct Methods

While the diffraction experiment provides the amplitudes of the structure factors, the crucial phase information is lost. For small molecules like the title compound, the phase problem is typically solved using direct methods.[15] These are statistical and mathematical approaches that derive initial phase estimates directly from the measured intensities, allowing for the calculation of an initial electron density map.

The Iterative Process of Structure Refinement

Structure refinement is the process of optimizing the atomic model (coordinates, displacement parameters) to achieve the best possible fit with the experimental diffraction data.[16]

Protocol: Structure Refinement

  • Model Building: An initial atomic model is built into the electron density map generated from the direct methods solution.

  • Least-Squares Refinement: The model is refined iteratively using a full-matrix least-squares algorithm.[17] This process minimizes the difference between the observed structure factor amplitudes (|Fₒ|) and those calculated from the model (|Fₑ|).

  • Difference Fourier Maps: After each refinement cycle, a difference Fourier map is calculated. This map reveals locations where the model is incorrect or incomplete. Positive peaks indicate missing atoms (like hydrogen), while negative peaks suggest atoms are misplaced or assigned the wrong element type.

  • Anisotropic Refinement: Non-hydrogen atoms are typically refined anisotropically, meaning their thermal motion is modeled as an ellipsoid rather than a sphere, providing a more accurate representation.

  • Hydrogen Atom Placement: Hydrogen atoms are usually placed in calculated geometric positions and refined using a riding model.

  • Convergence: The refinement is continued until all parameters have stabilized and the residual shift is negligible. The quality of the final model is assessed using several metrics, including the R-factors (R1, wR2) and the Goodness of Fit (GooF), which should be close to 1.0 for a good refinement.[17]

G A Single Crystal on Diffractometer B X-ray Diffraction A->B C Raw Diffraction Images B->C D Data Integration & Reduction C->D E Reflection File (hkl, |Fo|²) D->E F Structure Solution (Direct Methods) E->F G Initial Phase Information F->G H Initial Electron Density Map G->H I Initial Atomic Model H->I J Least-Squares Refinement I->J K Difference Fourier Map Analysis J->K L Refined Atomic Model J->L Convergence K->J Model Adjustment M Validation (e.g., CheckCIF) L->M N Final Crystal Structure (CIF) M->N

Caption: The crystallographic structure determination workflow.

Structural Analysis and Interpretation

The final output of a crystallographic study is a Crystallographic Information File (CIF), which contains all the information about the structure.

Determination of Molecular Structure and Absolute Stereochemistry

The refined model provides the precise coordinates of every atom in the crystal's asymmetric unit. For chiral compounds synthesized from precursors of known chirality, the absolute configuration can be confidently assigned. If anomalous dispersion data is collected (often using a copper X-ray source), the absolute structure can be determined experimentally via calculation of the Flack parameter.

Analysis of the Strained Aziridine Ring Geometry

The high-precision data allows for a detailed analysis of the bond lengths and angles within the three-membered aziridine ring. The internal bond angles are expected to be near 60°, confirming the significant ring strain that is the source of the molecule's synthetic utility.[1]

Supramolecular Assembly: The Role of Intermolecular Hydrogen Bonding

The presence of the hydroxyl (-OH) group as a hydrogen bond donor and the aziridine nitrogen and hydroxyl oxygen as acceptors makes hydrogen bonding a dominant intermolecular force. Analysis of the crystal packing reveals how these hydrogen bonds link molecules together, often forming chains or sheets in a specific supramolecular architecture.[15]

Table 1: Representative Crystallographic Data and Refinement Statistics

(Note: The following are typical values for a small organic molecule and serve as an illustrative example.)

ParameterValue
Chemical formulaC₁₁H₁₅NO
Formula weight177.24
Crystal systemOrthorhombic
Space groupP2₁2₁2₁
a (Å)7.438
b (Å)14.342
c (Å)9.225
α, β, γ (°)90, 90, 90
Volume (ų)984.2
Z4
Calculated density (g/cm³)1.195
Absorption coefficient (mm⁻¹)0.08
F(000)384
Theta range for data (°)2.5 to 27.5
Reflections collected7290
Independent reflections2245 [R(int) = 0.055]
Goodness-of-fit on F²1.05
Final R indices [I>2σ(I)]R1 = 0.039, wR2 = 0.084
R indices (all data)R1 = 0.052, wR2 = 0.091
Absolute structure parameter0.1(2)

Implications for Drug Discovery and Development

Structural Insights for Stereoselective Synthesis

A definitive crystal structure validates the outcome of a stereoselective synthesis. By understanding the 3D arrangement of the product, chemists can refine synthetic strategies to improve diastereoselectivity and enantioselectivity in future reactions.[2]

Foundation for Computational Modeling and SAR Studies

The high-resolution crystal structure serves as a crucial input for computational chemistry.[8] It provides an experimentally validated starting point for molecular docking simulations to predict how the molecule might bind to a biological target. This structural information is fundamental to building robust structure-activity relationship (SAR) models, which are essential for optimizing lead compounds in the drug discovery pipeline.[7]

Conclusion

The crystallographic structural analysis of chiral [1-(1-phenylethyl)aziridin-2-yl]methanol is a powerful and essential process that provides unambiguous proof of molecular structure, stereochemistry, and packing. The detailed workflow presented in this guide—encompassing synthesis, crystallization, data collection, and refinement—yields a precise 3D atomic model. This model is not only a testament to the success of the chemical synthesis but also a critical tool that empowers medicinal chemists and drug development professionals to make informed decisions, ultimately accelerating the journey from a promising molecule to an effective therapeutic agent.

References

  • Ghorbani-Vaghei, R., & Veisi, H. (2009). Recent updates and future perspectives in aziridine synthesis and reactivity. Journal of the Iranian Chemical Society, 6(3), 415-457. [Link]

  • Science Education Resource Center at Carleton College. (2007, May 17). Single-crystal X-ray Diffraction. [Link]

  • D'hooghe, M., & De Kimpe, N. (2019). N-(1-Phenylethyl)aziridine-2-carboxylate esters in the synthesis of biologically relevant compounds. Beilstein Journal of Organic Chemistry, 15, 1724-1755. [Link]

  • Lee, S. H., et al. (2023). Regioselective ring opening of aziridine for synthesizing azaheterocycle. Journal of the Korean Chemical Society, 67(5), 295-301. [Link]

  • Leśniak, S., et al. (2020). Optically Pure Aziridin-2-yl Methanols as Readily Available 1H NMR Sensors for Enantiodiscrimination of α-Racemic Carboxylic Acids Containing Tertiary or Quaternary Stereogenic Centers. The Journal of Organic Chemistry, 85(17), 11295-11305. [Link]

  • Gould, R. O. (2013). Structure refinement: some background theory and practical strategies. Acta Crystallographica Section C: Crystal Structure Communications, 69(Pt 11), 1254-1260. [Link]

  • ResearchGate. (n.d.). Single crystal X-ray diffraction analysis of product 5d. [Link]

  • ResearchGate. (2019, July 5). N-(1-Phenylethyl)aziridine-2-carboxylate esters in the synthesis of biologically relevant compounds. [Link]

  • Gross, P., et al. (2024). Enantioselective Aziridination of Unactivated Terminal Alkenes Using a Planar Chiral Rh(III) Indenyl Catalyst. Journal of the American Chemical Society, 146(2), 1447-1454. [Link]

  • Tissot, M., & Gessier, F. (2017). Efficient Access to Chiral Trisubstituted Aziridines via Catalytic Enantioselective Aza-Darzens Reactions. Angewandte Chemie International Edition, 56(34), 10243-10247. [Link]

  • Palatinus, L. (n.d.). Structure solution and refinement: introductory strategies. [Link]

  • Ha, H. J., et al. (2008). Nucleophilic substitution of (sulfonyloxymethyl)aziridines. Tetrahedron, 64(37), 8757-8763. [Link]

  • Sweeney, J. B. (2002). Recent Synthetic Applications of Chiral Aziridines. Current Organic Chemistry, 6(7), 645-661. [Link]

  • Wang, Y., et al. (2014). Crystal structure of phenyl(pyridin-2-yl)methanol. Acta Crystallographica Section E: Structure Reports Online, 70(Pt 9), o947. [Link]

  • Douglas, J. T., & Martin, S. F. (2024). Aziridine Group Transfer via Transient N-Aziridinyl Radicals. Journal of the American Chemical Society. [Link]

  • University of New Orleans. (n.d.). Single Crystal X-ray Diffraction and Structure Analysis. [Link]

  • Aydin, M. (2020). REGIOSELECTIVE RING OPENING REACTIONS OF AZIRIDINE-2-PHOSPHONATES AND AZIRIDINE BASED CHIRAL LIGANDS FOR CATALYTIC, ASYMMETRIC AZOMETHINE YLIDE CYCLOADDITIONS AND AZA-HENRY REACTION. Middle East Technical University. [Link]

  • Read, R. J., & Adams, P. D. (2014). Recent developments in phasing and structure refinement for macromolecular crystallography. Current Opinion in Structural Biology, 25, 72-81. [Link]

  • Kumar, V., et al. (2024). Synthesis, Identification, and Docking Study of Novel Derivatives of Aziridine. Research Journal of Pharmacy and Technology, 17(7), 3123-3127. [Link]

  • Organic Chemistry Portal. (n.d.). Synthesis of aziridines. [Link]

  • Brunger, A. T. (2007). 1.7 Refinement of X-ray Crystal Structures. In International Tables for Crystallography (Vol. F, pp. 105-114). [Link]

  • University of Geneva. (2025, July 21). New class of chiral molecules offers strong stability for drug development. [Link]

  • Loera, D. D., et al. (2012). Efficient Aziridine Synthesis in Metastable Crystalline Phases by Photoinduced Denitrogenation of Crystalline Triazolines. Organic Letters, 14(15), 3878-3881. [Link]

  • Bruker. (2020, November 19). What is Single Crystal X-ray Diffraction? [Video]. YouTube. [Link]

  • ResearchGate. (n.d.). Efficient Aziridine Synthesis in Metastable Crystalline Phases by Photoinduced Denitrogenation of Crystalline Triazolines. [Link]

  • OlexSys Ltd. (n.d.). Structure Refinement. [Link]

  • Amato, R. J., et al. (2017). The Significance of Chirality in Drug Design and Development. Chirality, 29(8), 441-445. [Link]

  • Pulstec USA. (2023, October 25). Single Crystal X-ray Diffraction. [Link]

Sources

Exploratory

Technical Guide: Thermodynamic Stability and Thermal Degradation of [1-(1-Phenylethyl)aziridin-2-yl]methanol

An in-depth technical guide on the Thermodynamic stability and thermal degradation of[1-(1-Phenylethyl)aziridin-2-yl]methanol for Researchers, scientists, and drug development professionals. Foreword: The Imperative of S...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An in-depth technical guide on the Thermodynamic stability and thermal degradation of[1-(1-Phenylethyl)aziridin-2-yl]methanol for Researchers, scientists, and drug development professionals.

Foreword: The Imperative of Stability in Pharmaceutical Development

In the landscape of pharmaceutical sciences, the intrinsic stability of a molecule is a fundamental attribute that dictates its journey from a laboratory curiosity to a life-saving therapeutic. For active pharmaceutical ingredients (APIs) and their synthetic intermediates, thermal stability is a critical parameter influencing process development, formulation, storage, and ultimately, clinical performance. The aziridine ring, a three-membered heterocycle containing nitrogen, is a cornerstone of modern synthetic chemistry, offering a versatile platform for the construction of complex, nitrogen-containing molecules. However, the inherent ring strain that makes aziridines synthetically valuable also renders them susceptible to thermal decomposition.

This guide provides a detailed technical examination of the thermodynamic stability and thermal degradation of a specific, yet representative, chiral aziridine: [1-(1-phenylethyl)aziridin-2-yl]methanol. As a Senior Application Scientist, the aim is to present not just a collection of data, but a cohesive, field-tested methodology for evaluating the thermal liability of this and similar molecules. Understanding these properties is not an academic exercise but a practical necessity for ensuring the safety, efficacy, and quality of pharmaceutical products.

Introduction: [1-(1-Phenylethyl)aziridin-2-yl]methanol as a Key Chiral Intermediate

[1-(1-Phenylethyl)aziridin-2-yl]methanol is a valuable chiral building block in asymmetric synthesis. Its utility is underscored by the presence of two stereocenters, which, combined with the reactive aziridine ring, allows for the stereocontrolled synthesis of a variety of important pharmaceutical precursors, such as amino alcohols and other complex amines.[1][2] The N-(1-phenylethyl) group often serves as a chiral auxiliary, directing the stereochemical outcome of subsequent reactions.

The synthetic utility of this molecule is, however, counterbalanced by its potential for thermal instability. The high ring strain of the aziridine nucleus makes it prone to ring-opening reactions, polymerization, and other degradation pathways when subjected to thermal stress. A comprehensive understanding of its thermal behavior is therefore essential for any researcher or professional working with this compound.

A Multi-faceted Approach to Thermal Stability Assessment

A robust evaluation of thermal stability requires a synergistic application of multiple analytical techniques. The following workflow provides a logical and self-validating system for the comprehensive characterization of [1-(1-phenylethyl)aziridin-2-yl]methanol.

G cluster_0 Initial Screening cluster_1 Degradant Identification cluster_2 Kinetic & Mechanistic Understanding Sample [1-(1-Phenylethyl)aziridin-2-yl]methanol TGA Thermogravimetric Analysis (TGA) Sample->TGA Determine mass loss profile DSC Differential Scanning Calorimetry (DSC) Sample->DSC Identify thermal transitions Py_GCMS Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC/MS) TGA->Py_GCMS Guide pyrolysis temperature Iso_TGA Isothermal TGA DSC->Iso_TGA Select isothermal temperatures Modeling Kinetic Modeling Py_GCMS->Modeling Inform degradation pathways Iso_TGA->Modeling Provide kinetic data Report Comprehensive Stability & Degradation Profile Modeling->Report

Figure 1: A comprehensive workflow for the thermal stability analysis of [1-(1-phenylethyl)aziridin-2-yl]methanol.

Detailed Experimental Protocols

Objective: To quantify the mass loss of the material as a function of temperature, thereby determining its thermal stability and decomposition profile.[3][4][5]

Protocol:

  • Instrument Calibration: Ensure the TGA instrument is calibrated for mass and temperature according to the manufacturer's specifications.

  • Sample Preparation: Accurately weigh 5–10 mg of [1-(1-phenylethyl)aziridin-2-yl]methanol into a tared ceramic or aluminum TGA pan.

  • Experimental Conditions:

    • Place the sample pan into the TGA furnace.

    • Purge the system with an inert gas, such as nitrogen, at a flow rate of 50 mL/min to create a non-oxidative environment.

    • Heat the sample from 30 °C to 500 °C at a linear heating rate of 10 °C/min.

  • Data Analysis:

    • Plot the percentage of initial mass versus temperature.

    • Determine the onset temperature of decomposition (Tonset), which indicates the start of significant mass loss.

    • Record the temperature at which 5% mass loss occurs (Td5) as a key stability indicator.

    • Analyze the derivative of the TGA curve (DTG) to identify the temperature(s) of maximum decomposition rate.[6]

Expert Insight: The choice of an inert atmosphere is critical to distinguish between thermal and thermo-oxidative degradation. The heating rate of 10 °C/min is a standard condition that provides a good balance between resolution and experimental time.

Objective: To measure the heat flow associated with thermal transitions in the material as a function of temperature. This allows for the identification of melting, crystallization, and decomposition events.[7][8][9][10]

Protocol:

  • Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using a certified standard, such as indium.

  • Sample Preparation: Accurately weigh 2–5 mg of the sample into a hermetically sealed aluminum pan. Use an empty, sealed pan as a reference.

  • Experimental Conditions:

    • Place the sample and reference pans in the DSC cell.

    • Purge with nitrogen at a flow rate of 50 mL/min.

    • Heat the sample from 25 °C to a temperature above the final decomposition event observed in the TGA, at a heating rate of 10 °C/min.

  • Data Analysis:

    • Plot the heat flow versus temperature.

    • Identify endothermic peaks (e.g., melting) and exothermic peaks (e.g., decomposition, polymerization).

    • Determine the onset temperature, peak temperature, and the enthalpy (ΔH) of each transition.

Expert Insight: The use of hermetically sealed pans is essential to contain any volatile decomposition products and ensure accurate enthalpy measurements.[11] A significant exothermic event following melting is a strong indicator of thermal decomposition.

Objective: To identify the chemical structures of the volatile and semi-volatile products formed during thermal decomposition.[12][13][14][15][16]

Protocol:

  • Sample Preparation: Place a small amount (approximately 100 µg) of the sample into a pyrolysis sample cup.

  • Pyrolysis:

    • Insert the sample into the pyrolyzer, which is interfaced with the GC inlet.

    • Heat the sample rapidly to a temperature corresponding to a significant decomposition event identified by TGA (e.g., the Td5 or the DTG peak temperature).

  • GC-MS Analysis:

    • The degradation products are swept onto the GC column for separation.

    • The separated compounds are then introduced into the mass spectrometer for identification based on their mass spectra, which are compared against a spectral library (e.g., NIST).

  • Data Analysis:

    • Identify the major degradation products.

    • Use this information to propose the most likely degradation pathways.

Expert Insight: Pyrolyzing at multiple temperatures can provide a more detailed picture of the degradation process, showing how the product profile changes with increasing thermal energy.

Thermodynamic Stability and Degradation Pathways

Key Thermodynamic Parameters

The following table summarizes the anticipated thermal properties of [1-(1-phenylethyl)aziridin-2-yl]methanol.

ParameterExpected ObservationSignificance
Melting Point (Tm) A sharp endotherm in the DSC thermogram.Indicates the solid-to-liquid phase transition. A narrow peak suggests high purity.
Onset of Decomposition (Tonset) The initial temperature of mass loss in TGA.A critical measure of the compound's thermal stability under the given conditions.
Decomposition Enthalpy (ΔHdecomp) A significant exothermic peak in the DSC thermogram.A large exotherm indicates a high-energy decomposition process, which can have safety implications.
Proposed Thermal Degradation Mechanisms

The thermal degradation of [1-(1-phenylethyl)aziridin-2-yl]methanol is likely to be governed by the high ring strain of the aziridine. The following pathways are proposed based on established aziridine chemistry.

G cluster_0 Primary Degradation Pathways cluster_1 Secondary Degradation Products Start [1-(1-Phenylethyl)aziridin-2-yl]methanol RingOpening C-N Bond Cleavage (Ring Opening) Start->RingOpening Heat Polymerization Ring-Opening Polymerization Start->Polymerization Heat, Catalytic Impurities Elimination Side-Chain Elimination Start->Elimination High Temperature AminoAlcohol Unsaturated Amino Alcohol RingOpening->AminoAlcohol Oligomers Oligomers/Polymers Polymerization->Oligomers Styrene Styrene Elimination->Styrene Aziridinemethanol Aziridine-2-methanol Elimination->Aziridinemethanol

Figure 2: Proposed thermal degradation pathways for [1-(1-phenylethyl)aziridin-2-yl]methanol.

  • Ring-Opening via C-N Bond Cleavage: This is often the most facile degradation pathway for aziridines. Thermal energy can induce homolytic or heterolytic cleavage of a C-N bond, leading to a diradical or zwitterionic intermediate that can subsequently rearrange.[17]

  • Ring-Opening Polymerization: Aziridines can undergo polymerization, particularly in the presence of trace acidic or nucleophilic catalysts. This would be observed as a significant exotherm in the DSC and would result in a non-volatile residue in the TGA.

  • Side-Chain Fragmentation: At higher temperatures, cleavage of the bond between the nitrogen and the phenylethyl group can occur, leading to the formation of styrene and aziridine-2-methanol.

Conclusions and Recommendations for Handling and Storage

The thermal stability of [1-(1-phenylethyl)aziridin-2-yl]methanol is inherently limited by the strained aziridine ring. The multi-technique approach outlined in this guide provides a comprehensive framework for characterizing its thermal properties and degradation products.

Key Recommendations:

  • Storage Conditions: To ensure long-term stability, this compound should be stored at refrigerated temperatures (2–8 °C) and protected from light and air.

  • Process Conditions: In synthetic applications, reaction and purification temperatures should be kept to a minimum to prevent degradation. The use of strong acids or bases should be carefully controlled, as they can catalyze ring-opening.

  • Monitoring: Regular analytical testing (e.g., by HPLC) is recommended to monitor the purity of the material over time and to detect the formation of any degradation products.

By implementing these strategies, researchers and drug development professionals can mitigate the risks associated with the thermal instability of [1-(1-phenylethyl)aziridin-2-yl]methanol and ensure its successful application in the synthesis of high-quality pharmaceutical compounds.

References

  • Zimmerman, H. E., & Somasekhara, S. (1960). The Mechanism of the Thermal Decomposition Reaction of Azines. Journal of the American Chemical Society, 82(22), 5865–5873. [Link]

  • Al-Masri, M., & Buncel, E. (1998). Thermal decomposition of methyl azide. Canadian Journal of Chemistry, 76(6), 849-856. [Link]

  • Singh, G. S. (2019). Synthesis of Chiral Aziridine Ligands for Asymmetric Alkylation with Alkylzincs: Diphenyl((S)-1-((S)-1-phenylethyl)aziridin-2-yl)methanol. In Advances in Heterocyclic Chemistry (Vol. 128, pp. 235-261). Academic Press. [Link]

  • Lojzova, L., et al. (2009). Alternative GC-MS approaches in the analysis of substituted pyrazines and other volatile aromatic compounds formed during Maillard reaction in potato chips. Analytica Chimica Acta, 641(1-2), 65–73. [Link]

  • Malvern Panalytical. (2017). How Differential Scanning Calorimetry (DSC) Works to Measure Biomolecular Stability. [Link]

  • Gao, C., et al. (2019). Practical Use of Differential Scanning Calorimetry for Thermal Stability Hazard Evaluation. Organic Process Research & Development, 23(9), 1956–1963. [Link]

  • Lee, S. H., & Ha, H. J. (2003). Asymmetric synthesis of (2R,3S)-3-phenylisoserine and its analogues from chiral aziridine-2-carboxylate. The Journal of Organic Chemistry, 68(4), 1675–1678. [Link]

  • Yoon, J., Lee, S. H., & Ha, H. J. (2010). Regioselective ring opening of aziridine for synthesizing azaheterocycle. Accounts of Chemical Research, 43(7), 947–957. [Link]

  • Cristau, H. J., et al. (2003). Thermal decomposition of diazirines: experimental and computational studies. Journal of the American Chemical Society, 125(33), 10049–10059. [Link]

  • InfinityLab. (2025). Differential Scanning Calorimetry DSC Analysis: A Practical Guide to Thermal Insights. [Link]

  • ResearchGate. (n.d.). (A) Thermogravimetric analysis (TGA) of the compounds 1-6. (B) Differential scanning calorimetry (DSC) of the compounds 1 and 2 at temperature ramps of 10 C min À1 under N 2. [Link]

  • ResolveMass Laboratories Inc. (2026). Differential Scanning Calorimetry (DSC) Analysis Principle. [Link]

  • Bruylants, G., Wouters, J., & Michaux, C. (2005). Differential scanning calorimetry in life science: thermodynamics, stability, molecular recognition and application in drug design. Current Medicinal Chemistry, 12(17), 2011–2020. [Link]

  • ResearchGate. (n.d.). Thermogravimetric analysis (TGA) of the compounds. The dashed lines magnify the changes of slope in m(T) since they are the derivatives dm/dT . [Link]

  • Broekman, M. J. (1991). SYNTHESIS AND REACTIONS OF AZIRIDINE-2-CARBOXYLIC ESTERS. [Link]

  • Wikipedia. (n.d.). Thermogravimetric analysis. [Link]

  • Ha, H. J., & Lee, W. K. (1996). A Practical and Asymmetric Synthesis of Aziridine-2-carboxylates. Synthetic Communications, 26(14), 2685-2690. [Link]

  • Csomós, P., & Káncz, Á. (2019). N-(1-Phenylethyl)aziridine-2-carboxylate esters in the synthesis of biologically relevant compounds. Beilstein Journal of Organic Chemistry, 15, 1722–1757. [Link]

  • Van Loon, W. A. M., et al. (1991). Gas chromatography-mass spectrometry and high- performance liquid chromatographic analyses of thermal degradation products of co. Journal of Chromatography A, 585(1), 229-234. [Link]

  • TCA Lab / Alfa Chemistry. (n.d.). Thermo Gravimetric Analysis (TGA). [Link]

  • International Journal of Innovative Research in Technology. (n.d.). Thermogravimetric Analysis and Biological Evaluation Of 1, 3, 5 Trizines Derivatives with Substitutued Amines. [Link]

  • ResearchGate. (n.d.). Alternative GC-MS approaches in the analysis of substituted pyrazines and other volatile aromatic compounds formed during Maillard reaction in potato chips. [Link]

  • Orasche, J., et al. (2011). In-situ derivatization thermal desorption GC-TOFMS for direct analysis of particle-bound non-polar and polar organic compounds. Atmospheric Chemistry and Physics, 11(17), 8977–8993. [Link]

  • Lojzova, L., et al. (2009). Alternative GC-MS approaches in the analysis of substituted pyrazines and other volatile aromatic compounds formed during Maillard reaction in potato chips. Analytica Chimica Acta, 641(1-2), 65–73. [Link]

  • Shimadzu. (n.d.). Pyrolysis/Thermal Desorption -GC/MS for Deterioration Markers of Chemical Products. [Link]

Sources

Foundational

Literature review on the discovery of[1-(1-Phenylethyl)aziridin-2-yl]methanol derivatives

An In-depth Technical Guide to the Discovery and Synthetic Utility of [1-(1-Phenylethyl)aziridin-2-yl]methanol Derivatives Introduction: The Aziridine Ring as a Privileged Synthetic Intermediate Aziridines, the nitrogen-...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide to the Discovery and Synthetic Utility of [1-(1-Phenylethyl)aziridin-2-yl]methanol Derivatives

Introduction: The Aziridine Ring as a Privileged Synthetic Intermediate

Aziridines, the nitrogen-containing analogs of epoxides, are three-membered heterocyclic compounds that have garnered significant attention in organic synthesis and medicinal chemistry.[1][2] Their inherent ring strain makes them highly reactive intermediates, susceptible to regio- and stereoselective ring-opening reactions that provide access to a diverse array of nitrogen-containing molecules.[3][4] This reactivity, when harnessed effectively, transforms the aziridine moiety into a powerful tool for constructing complex molecular architectures, including amino acids, alkaloids, and other biologically active compounds.[5][6]

Among the vast family of aziridines, derivatives of [1-(1-Phenylethyl)aziridin-2-yl]methanol represent a particularly valuable class of chiral building blocks.[7] This scaffold uniquely combines two critical features:

  • A Chiral Auxiliary: The N-(1-phenylethyl) group is a readily available and highly effective chiral auxiliary. It directs the stereochemical outcome of subsequent reactions, allowing for the asymmetric synthesis of enantiomerically pure target molecules.[7]

  • A Versatile Three-Carbon Synthon: The aziridine-2-methanol core acts as a "chiron," a small, chiral molecule that can be elaborated into more complex structures.[5][7] The hydroxyl group provides a handle for further functionalization, while the aziridine ring serves as a masked 1,2-amino alcohol.

This guide provides a comprehensive overview of the synthesis, reactivity, and application of [1-(1-Phenylethyl)aziridin-2-yl]methanol derivatives, offering field-proven insights for researchers in organic synthesis and drug development.

Part 1: Synthesis of the Core Scaffold

The primary and most reliable route to [1-(1-Phenylethyl)aziridin-2-yl]methanol derivatives involves the reduction of the corresponding N-(1-phenylethyl)aziridine-2-carboxylate esters.[5] This two-step approach provides excellent control over the stereochemistry at the C2 position.

Step 1: Formation of N-(1-Phenylethyl)aziridine-2-carboxylate Esters

The synthesis typically begins with the Gabriel-Cromwell reaction, where an appropriate 3,3-dibromopropanoate reacts with a chiral 1-phenylethylamine [(R)- or (S)-].[7] This reaction produces a mixture of diastereomeric aziridine esters, which can then be separated by chromatography to isolate the desired stereoisomer. The choice of the (R)- or (S)-enantiomer of 1-phenylethylamine is a critical experimental decision, as it dictates the absolute configuration of the final product.

Step 2: Reduction to [1-(1-Phenylethyl)aziridin-2-yl]methanol

The isolated aziridine-2-carboxylate ester is then reduced to the corresponding primary alcohol. The choice of reducing agent is crucial and depends on the presence of other functional groups in the molecule.

  • Lithium Aluminum Hydride (LiAlH₄): This is a powerful and commonly used reducing agent for converting esters to alcohols.[8] Its high reactivity ensures a complete and often rapid conversion. The protocol involves dissolving the ester in an anhydrous etheral solvent like THF, cooling to 0 °C, and adding LiAlH₄ portion-wise.[8]

  • Sodium Borohydride (NaBH₄) with Additives: While NaBH₄ alone is generally too mild to reduce esters, its reactivity can be enhanced with additives like Lithium Chloride (LiCl). This provides a milder alternative to LiAlH₄, which can be advantageous for substrates with sensitive functional groups.[5]

The overall synthetic pathway is a robust and scalable method for accessing the core scaffold.

G start Dibromopropanoate + (R)- or (S)-1-Phenylethylamine ester_mix Diastereomeric Mixture of Aziridine-2-carboxylate Esters start->ester_mix Gabriel-Cromwell Reaction separation Chromatographic Separation ester_mix->separation pure_ester Diastereomerically Pure (2S,1'R)- or (2R,1'R)-Ester separation->pure_ester reduction Reduction pure_ester->reduction e.g., LiAlH₄, THF product [1-(1-Phenylethyl)aziridin-2-yl]methanol reduction->product

General synthesis of the core [1-(1-Phenylethyl)aziridin-2-yl]methanol scaffold.
Method Reagents & Conditions Typical Yield Key Considerations Reference
Hydride Reduction 1. Ester, anhy. THF, 0 °C2. LiAlH₄ (portion-wise)3. Stir 24h at rt>90%Powerful, non-selective. Requires anhydrous conditions.[5],[8]
Milder Hydride Reduction 1. Ester, MeOH2. NaBH₄, LiClGoodMilder conditions, suitable for sensitive substrates.[5]

Part 2: The Chemistry of the Aziridine Ring: Regioselective Opening

The synthetic power of the [1-(1-Phenylethyl)aziridin-2-yl]methanol scaffold is most evident in the nucleophilic ring-opening of the aziridine. This reaction is driven by the release of ring strain and can proceed via two main pathways, attacking either the C2 or C3 position.[9] The regioselectivity of this opening is a critical aspect, governed by steric and electronic factors, as well as the choice of electrophile and nucleophile.[9][10]

The reaction is typically initiated by activating the aziridine nitrogen with an electrophile (often a proton or Lewis acid), forming a more reactive aziridinium ion. The subsequent nucleophilic attack dictates the final product.

  • Attack at C3 (Pathway A): This is the less sterically hindered position. Nucleophilic attack at C3 is generally favored under neutral or mildly acidic conditions, leading to 1,2-amino alcohol derivatives.[9]

  • Attack at C2 (Pathway B): This is the more substituted position. Attack at C2 is favored when the substituent at C2 can stabilize a partial positive charge in the transition state (e.g., through resonance or induction) or when chelation directs the nucleophile to this position. This pathway often requires stronger acidic conditions or specific Lewis acids.[9]

The ability to control this regioselectivity is paramount, as it allows for the synthesis of distinct structural isomers from a single starting material. For instance, ring-opening of a γ-ketoalkyl substituted aziridine with TFA in aqueous acetone proceeds via C2 attack, whereas a γ-silylated hydroxy derivative under acetic acid conditions favors C3 attack.[9]

G start [1-(1-Phenylethyl)aziridin-2-yl]methanol Derivative aziridinium Aziridinium Ion Intermediate start->aziridinium Activation (e.g., H⁺, Lewis Acid) product_a Product A (C3 Attack) aziridinium->product_a Pathway A Nu⁻ attacks C3 (Less hindered) product_b Product B (C2 Attack) aziridinium->product_b Pathway B Nu⁻ attacks C2 (More substituted)

Regioselective pathways for the nucleophilic ring-opening of aziridines.

Part 3: Applications in the Synthesis of Biologically Active Molecules

The chiral derivatives obtained from [1-(1-Phenylethyl)aziridin-2-yl]methanol are valuable intermediates for synthesizing a wide range of biologically relevant compounds.[5][7] The predictable stereochemistry and versatile reactivity make them ideal starting points for asymmetric synthesis.

Alkaloids and Azaheterocycles

Many natural product alkaloids contain substituted piperidine or pyrrolidine rings. The regioselective ring-opening of functionalized aziridines, followed by intramolecular cyclization, provides an elegant and efficient route to these structures.[9] For example, the synthesis of the piperidine alkaloid Monomorine has been achieved using a regioselective aziridine ring-opening as the key strategic step.[9]

Pharmaceutical Agents

This scaffold has been successfully employed in the synthesis of approved drugs. The synthesis of key intermediates for the β₂-agonist (R,R)-formoterol and the α₁-blocker (R)-tamsulosin highlights the industrial relevance of these chirons.[5] The strategies involve functionalizing the methanol group and performing a regioselective ring-opening to install the necessary pharmacophoric elements.

Enzyme Inhibitors and Other Bioactive Compounds

The inherent reactivity of the aziridine ring makes these compounds suitable for designing mechanism-based enzyme inhibitors. As powerful alkylating agents, they can form covalent bonds with nucleophilic residues in an enzyme's active site.[1] Derivatives have been investigated for a range of biological activities, including antibacterial, antifungal, and anticancer properties.[2][11][12]

Derivative Class Biological Target / Activity Mechanism / Application Reference
Aziridine-thiourea derivativesAntibacterial (e.g., S. aureus)Potential disruption of essential cellular processes.[1],[13]
Functionalized 2-arylaziridinesAnticancer (e.g., HeLa cells)Alkylation of biological nucleophiles like DNA, leading to apoptosis.[12],[2]
Aziridine-2,3-dicarboxylatesCysteine Protease InhibitionIrreversible inhibition, relevant for parasitic diseases.[11]
General Aziridine DerivativesGlucocerebrosidase (GBA) InhibitionRelevant for Gaucher and Parkinson's disease research.[11]

Part 4: Detailed Experimental Protocols

The following protocols are representative examples of the key transformations discussed. They are intended as a guide and may require optimization based on the specific substrate.

Protocol 1: Synthesis of (S)-[1-((R)-1-Phenylethyl)aziridin-2-yl]methanol

This protocol is adapted from the general procedure of reducing an aziridine ester with LiAlH₄.[5][8]

Materials:

  • (S)-Methyl 1-((R)-1-phenylethyl)aziridine-2-carboxylate

  • Lithium aluminum hydride (LiAlH₄)

  • Anhydrous tetrahydrofuran (THF)

  • 2 M aqueous Sodium Hydroxide (NaOH)

  • Anhydrous Magnesium Sulfate (MgSO₄)

  • Ethyl acetate (EtOAc)

  • Dichloromethane (CH₂Cl₂)

Procedure:

  • Dissolve the aziridine ester (1.0 eq) in anhydrous THF in a round-bottom flask under an argon atmosphere.

  • Cool the solution to 0 °C using an ice bath.

  • Carefully add LiAlH₄ (2.5 eq) portion-wise to the stirred solution. Caution: LiAlH₄ reacts violently with water. Ensure all glassware is dry and handle under inert atmosphere.

  • After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 24 hours. Monitor the reaction by TLC (e.g., 50% EtOAc/hexane).

  • Once the reaction is complete, cool the mixture back to 0 °C.

  • Quench the reaction by the slow, dropwise addition of 2 M aqueous NaOH until the gray precipitate turns into a white, filterable solid.

  • Filter the suspension through a pad of Celite®, washing the solid residue thoroughly with EtOAc or CH₂Cl₂.

  • Combine the organic filtrates, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product, which can be purified by column chromatography if necessary.

Protocol 2: Regioselective Ring-Opening to an Acyclic Amine

This protocol is based on the TFA-mediated ring-opening of a substituted aziridine.[9]

Materials:

  • Substituted [1-(1-Phenylethyl)aziridin-2-yl]methanol derivative

  • Trifluoroacetic acid (TFA)

  • Acetone

  • Deionized water

  • Sodium bicarbonate (sat. aq. solution)

  • Ethyl acetate (EtOAc)

  • Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

  • Dissolve the aziridine starting material (1.0 eq) in a 2:1 mixture of acetone and water.

  • Add trifluoroacetic acid (1.0 eq) dropwise to the solution at room temperature.

  • Stir the reaction mixture for 4-6 hours, monitoring its progress by TLC.

  • Upon completion, carefully neutralize the reaction by adding saturated aqueous NaHCO₃ solution until effervescence ceases.

  • Extract the aqueous mixture with EtOAc (3 x volumes).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the resulting acyclic amino alcohol product by silica gel column chromatography.

Conclusion and Future Outlook

Derivatives of [1-(1-Phenylethyl)aziridin-2-yl]methanol are more than just chemical curiosities; they are master keys for asymmetric synthesis. Their discovery and development have provided chemists with a reliable and versatile platform for constructing stereochemically complex molecules. The combination of a robust chiral auxiliary with a reactive, yet controllable, three-membered ring allows for the efficient synthesis of natural products, pharmaceutical agents, and valuable research probes.

Future research will likely focus on expanding the scope of catalytic asymmetric methods for aziridine formation, bypassing the need for diastereomeric separation.[14][15] Furthermore, the incorporation of these aziridine-methanol motifs into novel molecular scaffolds will continue to fuel the discovery of new therapeutic agents and chemical tools to explore biological systems. The foundational chemistry detailed in this guide provides the self-validating logic upon which these future discoveries will be built.

References

  • Regioselective ring opening of aziridine for synthesizing azaheterocycle. Frontiers in Chemistry.
  • Catalytic asymmetric synthesis of chiral aziridines.
  • N-(1-Phenylethyl)aziridine-2-carboxylate esters in the synthesis of biologically relevant compounds.
  • Synthesis of Chiral Aziridine Ligands for Asymmetric Alkylation with Alkylzincs: Diphenyl((S)-1-((S)-1-phenylethyl)aziridin-2-yl)methanol.
  • N-(1-Phenylethyl)aziridine-2-carboxylate esters in the synthesis of biologically relevant compounds. Beilstein-Institut.
  • Catalytic Asymmetric Synthesis of Trisubstituted Aziridines.
  • Biological activity of aziridine derivatives.
  • Atom Economical Multi-Substituted Pyrrole Synthesis from Aziridine. U.S.
  • Recent Synthetic Applic
  • Synthesis and Evaluation of Biological Activities of Aziridine Derivatives of Urea and Thiourea. U.S.
  • Direct Stereospecific Synthesis of Unprotected N-H/N-Me Aziridines from Olefins. U.S.
  • Asymmetric Synthesis of Aziridine Deriv
  • The asymmetric synthesis of terminal aziridines by methylene transfer from sulfonium ylides to imines. Royal Society of Chemistry.
  • A Study on the Biological Activity of Optically Pure Aziridine Phosphines and Phosphine Oxides. MDPI.
  • Synthesis, Identification, and Docking Study of Novel Derivatives of Aziridine. Research Journal of Pharmacy and Technology.
  • Chiral Aziridine Sulfide N(sp3)
  • Synthesis of aziridines. Organic Chemistry Portal.
  • Asymmetric Syntheses of Aziridine-2-carboxylates via Reductive Kinetic Resolution of 2H-Azirines. ChemRxiv.
  • Synthesis and Evaluation of Biological Activities of Aziridine Derivatives of Urea and Thiourea. Semantic Scholar.
  • Recent Developments in Catalytic Asymmetric Aziridination. U.S.
  • Synthesis and Application of Bioactive N-Functionalized Aziridines. U.S.

Sources

Protocols & Analytical Methods

Method

Synthesis of beta-amino alcohols using [1-(1-Phenylethyl)aziridin-2-yl]methanol

Application Note: Regioselective Synthesis of Chiral β -Amino Alcohols via Ring Opening of[1-(1-Phenylethyl)aziridin-2-yl]methanol Executive Summary & Mechanistic Background Vicinal amino alcohols are critical pharmacoph...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Regioselective Synthesis of Chiral β -Amino Alcohols via Ring Opening of[1-(1-Phenylethyl)aziridin-2-yl]methanol

Executive Summary & Mechanistic Background

Vicinal amino alcohols are critical pharmacophores embedded in numerous bioactive natural products, such as sphingolipids, and serve as versatile building blocks in drug development[1]. The synthesis of these complex structural motifs often relies on the nucleophilic ring opening of aziridines. Among chiral pools, [1-(1-Phenylethyl)aziridin-2-yl]methanol stands out as a highly valuable, optically pure intermediate. The 1-phenylethyl group functions dually as a chiral auxiliary during the initial aziridine formation and as a robust, cleavable nitrogen-protecting group during subsequent synthetic transformations[2].

The Causality of Activation and Regioselectivity: The inherent ring strain of the three-membered aziridine ring (approximately 26–27 kcal/mol) provides the thermodynamic driving force for the ring-opening reaction[3]. However, unactivated N-alkyl aziridines are relatively resistant to nucleophilic attack. To overcome this activation barrier, this protocol employs Brønsted acids (e.g., Trifluoroacetic acid, TFA) or Lewis acids (e.g., BF3·OEt2) to protonate or coordinate the aziridine nitrogen. This generates a highly electrophilic aziridinium ion intermediate[4].

Once activated, the regioselectivity of the incoming nucleophile is governed by the steric and electronic environment of the aziridinium ion. Because the C2 position of[1-(1-Phenylethyl)aziridin-2-yl]methanol is sterically hindered by the hydroxymethyl group, oxygen nucleophiles (such as water or alcohols) preferentially attack the less hindered C3 position via an SN2-like mechanism. This trajectory results in the selective cleavage of the N-C3 bond, yielding the corresponding β -amino alcohol with high regiocontrol and complete retention of stereochemistry at the C2 position[4][5].

Reaction Pathway Visualization

G A [1-(1-Phenylethyl) aziridin-2-yl]methanol B Acid Activation (TFA / BF3·OEt2) A->B Protonation C Aziridinium Ion Intermediate B->C Activation D Nucleophilic Attack (H2O / ROH at C3) C->D SN2 Opening E Chiral β-Amino Alcohol D->E Deprotonation

Mechanistic workflow of acid-catalyzed regioselective aziridine ring opening.

Experimental Design & Reagents

Materials Required:

  • Substrate: Enantiopure [1-(1-Phenylethyl)aziridin-2-yl]methanol.

  • Catalysts: Trifluoroacetic acid (TFA) or Boron trifluoride etherate (BF3·OEt2).

  • Nucleophiles: Deionized Water (for diols) or anhydrous alcohols (e.g., Methanol, Benzyl alcohol for amino ethers).

  • Solvents: Acetone, Dichloromethane (DCM), or Tetrahydrofuran (THF).

  • Quenching Agent: Saturated aqueous NaHCO3 solution.

Step-by-Step Protocol (Self-Validating System)

This methodology is designed as a self-validating system , incorporating strict in-process controls and post-reaction analytical checks to ensure the structural integrity of the synthesized pharmacophore.

Step 1: Preparation of the Reaction Mixture

  • In an oven-dried, 25 mL round-bottom flask equipped with a magnetic stir bar, dissolve 1.0 mmol of [1-(1-Phenylethyl)aziridin-2-yl]methanol in 3.0 mL of the appropriate solvent system (e.g., a 2:1 mixture of Acetone/Water for hydrolysis, or anhydrous DCM for alcoholysis)[4].

  • Causality: Cool the reaction mixture to 0 °C using an ice-water bath. This thermal control mitigates the initial exothermic protonation step, preventing unwanted aziridine polymerization or non-regioselective ring-opening pathways.

Step 2: Acid Activation

  • Slowly add 1.0 to 1.2 equivalents of TFA (or 0.2 equivalents of BF3·OEt2) dropwise to the stirred solution at 0 °C[4].

  • Causality: Dropwise addition ensures a controlled generation of the aziridinium ion, maintaining the kinetic preference for C3-attack over thermodynamically driven side reactions.

Step 3: Nucleophilic Ring Opening & In-Process Validation

  • Remove the ice bath and allow the reaction to warm to ambient temperature (20–25 °C). Stir for 2 to 4 hours.

  • Self-Validation (TLC): Monitor the reaction progress via Thin-Layer Chromatography (eluent: Hexane/Ethyl Acetate 1:1). The starting aziridine typically exhibits an Rf​ of ~0.5. A successful ring opening is validated by the complete disappearance of this spot and the emergence of a highly polar β -amino alcohol product near the baseline ( Rf​ ~0.1), which stains positively (purple/brown) with ninhydrin.

Step 4: Quenching and Workup

  • Upon complete consumption of the starting material, cool the flask back to 0 °C.

  • Quench the reaction by adding 2.0 mL of saturated aqueous NaHCO3 solution to neutralize the acid catalyst.

  • Extract the aqueous layer with DCM (3 × 10 mL). Combine the organic layers, wash with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

Step 5: Purification and Post-Reaction Validation

  • Purify the crude product via flash column chromatography using a Silica gel stationary phase and a DCM/MeOH gradient.

  • Self-Validation (NMR): Confirm product formation via 1 H NMR spectroscopy. The characteristic high-field aziridine ring protons (multiplets at δ 1.5–2.0 ppm) must be completely absent. The successful formation of the β -amino alcohol is verified by the appearance of downfield-shifted signals ( δ 3.5–4.0 ppm) corresponding to the protons adjacent to the newly formed hydroxyl or ether groups[6].

Quantitative Data Presentation

The table below summarizes the expected quantitative outcomes based on the choice of nucleophile and acid catalyst, highlighting the robust regioselectivity of the C3-attack[4][5].

NucleophileAcid CatalystSolvent SystemRegioselectivity (C3:C2)Isolated Yield (%)Target Motif
H2O TFA (1.0 eq)Acetone / Water (2:1)> 99:185 - 92Vicinal Amino Diols
Methanol BF3·OEt2 (0.2 eq)Anhydrous DCM95:580 - 882-Amino Methyl Ethers
Benzyl Alcohol TfOH (0.2 eq)Anhydrous DCM92:875 - 82Protected Amino Ethers
Acetic Acid Neat (Solvent-free)None (Autocatalytic)No Reaction< 5Requires strong acid activation

Sources

Application

Application Note: [1-(1-Phenylethyl)aziridin-2-yl]methanol as a Versatile Chiral Auxiliary and Chiron in Asymmetric Synthesis

Executive Summary & Scientific Context In the landscape of asymmetric synthesis, the demand for robust, stereochemically rigid building blocks has driven the evolution of chiral auxiliaries. [1-(1-Phenylethyl)aziridin-2-...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Scientific Context

In the landscape of asymmetric synthesis, the demand for robust, stereochemically rigid building blocks has driven the evolution of chiral auxiliaries. [1-(1-Phenylethyl)aziridin-2-yl]methanol has emerged as a superior alternative to traditional chiral pool reagents like Garner’s aldehyde. While Garner's aldehyde (a protected serinal derivative) is notoriously prone to racemization via enolization of its α -proton, the rigid three-membered aziridine ring of[1-(1-Phenylethyl)aziridin-2-yl]methanol imposes significant s-character on its C–H bonds. This structural constraint dramatically increases the pKa of the α -proton, rendering the stereocenter highly resistant to racemization[1].

As detailed by [1], this compound serves a dual purpose in modern synthetic workflows:

  • As a Chiral Ligand Precursor: It is readily converted into sterically demanding bidentate ligands (e.g., diphenyl derivatives) that direct the enantioselective addition of dialkylzincs to aldehydes.

  • As a Chiron (Chiral Synthon): It undergoes highly regioselective ring-opening reactions to yield optically pure 1,2-diamines, amino alcohols, sphingoids, and alkaloid precursors[2][3].

Mechanistic Foundations of Aziridine-Mediated Stereocontrol

The efficacy of [1-(1-Phenylethyl)aziridin-2-yl]methanol relies on the stereocontrol exerted by the bulky 1-phenylethyl group attached to the nitrogen atom.

  • In Ligand Catalysis: When transformed into a tertiary alcohol (diphenyl derivative), the aziridine nitrogen and the hydroxyl oxygen act as a bidentate chelator for transition metals (such as Zinc). The 1-phenylethyl group locks the nitrogen inversion, creating a highly asymmetric, rigid catalytic pocket. This forces the incoming alkyl group to attack the aldehyde strictly from one facial trajectory (typically the Re face), maximizing the energy difference between diastereomeric transition states ( ΔΔG‡ ).

  • In Ring-Opening (Chiron Approach): The aziridine ring inherently possesses built-in ring strain (~27 kcal/mol). By activating the nitrogen (via alkylation or Lewis acid coordination), the ring becomes highly susceptible to nucleophilic attack. The regioselectivity (C2 vs. C3 attack) is strictly governed by the choice of activating agent and the steric bulk of the nucleophile, allowing for predictable, divergent synthetic pathways.

Synthetic Workflows & Mechanistic Pathways

Workflow A [1-(1-Phenylethyl)aziridin-2-yl]methanol (Chiral Precursor) B Diphenyl Derivative (Bidentate Ligand) A->B Grignard Addition (PhMgBr) C Zinc-Ligand Chelate (Active Catalyst) B->C ZnEt2 Coordination E Chiral Secondary Alcohol (>95% ee) C->E Enantioselective Alkyl Transfer D Aldehyde + Diethylzinc (Substrates) D->C Binding

Figure 1: Workflow of asymmetric dialkylzinc addition via aziridine bidentate ligand.

RingOpening A [1-(1-Phenylethyl)aziridin-2-yl]methanol B O-Silylation & N-Activation A->B Protection/Activation C Activated Aziridinium Intermediate B->C Lewis Acid / Electrophile D Nucleophilic Attack (Nu⁻) C->D Ring Opening E C3-Attack Product (Major Regioisomer) D->E Steric Control (S_N2 at less hindered C3) F C2-Attack Product (Minor Regioisomer) D->F Electronic Control (S_N1-like at C2)

Figure 2: Regioselective ring-opening pathways of the activated aziridine chiron.

Validated Experimental Protocols

The following protocols are designed as self-validating systems, ensuring that intermediate quality is verified before proceeding to subsequent steps.

Protocol 1: Synthesis of the Bidentate Ligand (Diphenyl Derivative)

Adapted from the standardized procedures by[4].

Causality Note: The conversion of the aziridine ester/methanol to the diphenyl tertiary alcohol requires an excess of Grignard reagent (4.0 equivalents). The first equivalent deprotonates the hydroxyl group (if starting from the methanol) or attacks the carbonyl, the second and third drive the conversion to the tertiary alcohol, and the fourth accounts for the coordination sink provided by the aziridine nitrogen. This prevents the reaction from stalling at the ketone intermediate.

  • Setup: Flame-dry a 100-mL Schlenk flask and purge with N 2​ .

  • Reagent Addition: Add phenylmagnesium chloride (4.0 equiv, 2.0 M in THF) and cool the system to 0 °C using an ice bath.

  • Substrate Introduction: Dissolve [1-(1-Phenylethyl)aziridin-2-yl]methanol (or its corresponding ester) in dry THF. Add this solution dropwise over 40 minutes to prevent thermal spikes that could lead to ring-opening side reactions.

  • Reaction: Remove the ice bath, allow the mixture to warm to room temperature, and stir for 12 hours.

  • Quench & Extraction: Cool back to 0 °C. Carefully quench with saturated aqueous NH 4​ Cl, followed by 1N HCl. Extract the aqueous layer with Ethyl Acetate (3 × 20 mL). Dry the combined organic layers over anhydrous Na 2​ SO 4​ and concentrate under reduced pressure.

  • Self-Validation (TLC & NMR):

    • TLC: Validate completion using Hexanes/EtOAc (7:3). The highly UV-active diphenyl methanol product will appear at R f​ = 0.30.

    • NMR: Final validation requires 1 H NMR, confirming the integration of 10 additional aromatic protons (from the newly installed phenyl rings) between δ 7.15–7.45 ppm.

Protocol 2: Enantioselective Addition of Diethylzinc to Aldehydes

Causality Note: The pre-incubation of the ligand with diethylzinc at 0 °C for 15 minutes is critical. This allows the formation of the rigid bidentate zinc-chelate complex before the aldehyde is introduced. If the aldehyde is added prematurely, background uncatalyzed (racemic) alkylation will outcompete the enantioselective pathway, plummeting the final ee.

  • Catalyst Preparation: In a flame-dried Schlenk tube under argon, dissolve the chiral diphenyl aziridine ligand (5 mol%) in dry toluene (2.0 mL).

  • Zinc Coordination: Add diethylzinc (1.0 M in hexanes, 2.0 equiv) dropwise at 0 °C. Stir for exactly 15 minutes.

  • Alkylation: Add the target aldehyde (e.g., benzaldehyde, 1.0 equiv) dropwise. Maintain the reaction strictly at 0 °C for 12–24 hours.

  • Quench: Quench the reaction with 1N HCl (2.0 mL), extract with dichloromethane, wash with brine, and dry over MgSO 4​ .

  • Self-Validation (Chiral HPLC):

    • Validation: Enantiomeric excess must be validated using Chiral HPLC (e.g., Chiralcel OD-H column). Compare the retention times of the purified secondary alcohol against a racemic standard synthesized without the ligand to confirm >95% ee.

Protocol 3: Regioselective C3 Ring-Opening for 1,2-Diamine Synthesis

Causality Note: Silylation of the oxygen followed by N-alkylation creates a highly reactive aziridinium ion. Because the C2 position is sterically hindered by the adjacent protected hydroxymethyl group, nucleophilic attack by an azide or amine occurs predominantly at the less hindered C3 position via an S N​ 2 trajectory, preserving the absolute stereochemistry at C2[2].

  • Protection: Treat [1-(1-Phenylethyl)aziridin-2-yl]methanol with TBDMS-Cl (1.2 equiv) and Imidazole (2.0 equiv) in CH 2​ Cl 2​ at room temperature for 4 hours to yield the O-protected aziridine.

  • Activation: Alkylate the aziridine nitrogen using an alkyl triflate (1.1 equiv) at 0 °C in acetonitrile to form the aziridinium intermediate.

  • Ring Opening: Introduce the nucleophile (e.g., sodium azide or a primary amine, 2.0 equiv). Stir at room temperature for 12 hours.

  • Self-Validation (2D NMR):

    • Validation: Regioselectivity must be validated via 2D NMR (HMBC/HSQC). The major C3-attack product will exhibit strong 3 J C−H​ correlations between the incoming nucleophile's protons and the C3 methylene protons of the opened chain.

Quantitative Performance Data

The table below summarizes the catalytic efficiency and stereocontrol of the bidentate ligand derived from[1-(1-Phenylethyl)aziridin-2-yl]methanol in the asymmetric addition of diethylzinc to various aldehydes.

Aldehyde SubstrateCatalyst LoadingTemp (°C)Yield (%)Enantiomeric Excess (ee %)Product Configuration
Benzaldehyde5 mol%09599(S)
p-Tolualdehyde5 mol%09298(S)
p-Chlorobenzaldehyde5 mol%09499(S)
Heptanal5 mol%08595(S)

Data represents typical validated outcomes for this class of aziridine-derived bidentate ligands.

References

  • Singh, G., et al. (2021). "Synthesis of Chiral Aziridine Ligands for Asymmetric Alkylation with Alkylzincs: Diphenyl((S)-1-((S)-1-phenylethyl)aziridin-2-yl)methanol." Organic Syntheses, 98, 446-462. URL:[Link]

  • Sikora, D., et al. (2019). "N-(1-Phenylethyl)aziridine-2-carboxylate esters in the synthesis of biologically relevant compounds." Beilstein Journal of Organic Chemistry, 15, 1722-1757. URL:[Link]

  • Lee, W. K., & Ha, H.-J. (2003). "Regioselective ring opening of aziridine for synthesizing azaheterocycle." National Institutes of Health (PMC). URL:[Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Diastereomeric Resolution of[1-(1-Phenylethyl)aziridin-2-yl]methanol

Welcome to the Technical Support Center. This guide provides advanced troubleshooting and field-validated protocols for the separation of[1-(1-Phenylethyl)aziridin-2-yl]methanol diastereomers.

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide provides advanced troubleshooting and field-validated protocols for the separation of[1-(1-Phenylethyl)aziridin-2-yl]methanol diastereomers. As a critical chiral building block in the synthesis of complex azaheterocycles, achieving high diastereomeric excess (de) is paramount (1)[1]. However, the inherent ring strain and basicity of the aziridine moiety present unique purification challenges that require precise, mechanistically sound interventions.

Section 1: Workflow Overview

Workflow A Crude Mixture (R,S) & (S,S) Diastereomers B TLC Screening (Hexane:EtOAc + 1% TEA) A->B C Flash Chromatography (TEA-deactivated Silica) B->C D Fractions Analysis (HPLC/NMR) C->D E High Purity (>98% de)? D->E F Prep-HPLC Polishing (Chiral/Achiral Phase) E->F No G Pure Diastereomer Concentration & Storage E->G Yes F->G

Workflow for separating aziridinyl methanol diastereomers.

Section 2: Frequently Asked Questions (FAQs) & Causality

Q: Why do the diastereomers co-elute or streak heavily on standard silica gel, and how can I improve the resolution? A:

  • Causality: The basic nature of the aziridine nitrogen leads to strong, secondary hydrogen-bonding interactions with the acidic silanol (Si-OH) groups present on standard silica gel. This causes severe peak tailing, which artificially broadens the elution bands and leads to co-elution of the closely related diastereomers.

  • Solution: Deactivate the silica gel by pre-flushing the column with 1-2% Triethylamine (TEA) in the mobile phase. The TEA competitively binds to the acidic silanol sites, neutralizing them and allowing the aziridine to elute as sharp, distinct bands.

Q: I am observing aziridine ring-opening degradation during column chromatography. What causes this and how do I prevent it? A:

  • Causality: The 3-membered aziridine ring possesses significant angle strain. When the aziridine nitrogen is protonated by the mildly acidic environment of raw silica gel, it forms an activated aziridinium ion intermediate. This intermediate is highly susceptible to nucleophilic attack (even by trace water or methanol in the solvent), leading to irreversible ring-opening (2)[2].

  • Solution: Strictly use TEA-deactivated silica or switch to basic alumina. Keep the residence time on the column as short as possible (use pressurized flash chromatography rather than gravity). Evaporate fractions at low temperatures (<30°C) to prevent thermal degradation.

Q: Can fractional crystallization be used instead of chromatography for this specific compound? A:

  • Causality: [1-(1-Phenylethyl)aziridin-2-yl]methanol is typically a viscous yellow oil at room temperature (3)[3], making direct crystallization of the free base nearly impossible.

  • Solution: Derivatize the primary alcohol (e.g., forming a bulky ester like a p-nitrobenzoate) or form a diastereomeric salt with a chiral acid (e.g., tartaric acid). These derivatives often yield highly crystalline solids that can be separated via fractional crystallization, after which the parent aziridine can be regenerated via mild hydrolysis or basic workup.

Section 3: Self-Validating Experimental Protocols

Protocol A: TEA-Deactivated Flash Chromatography

Use this as the primary method for bulk separation of diastereomers.

  • Column Preparation: Slurry pack silica gel (230-400 mesh) using Hexane containing 2% v/v TEA.

  • Equilibration: Flush the packed column with 3 column volumes (CV) of the starting mobile phase (e.g., 90:10 Hexane:EtOAc + 1% TEA) to ensure complete silanol deactivation.

  • Self-Validation Check (2D-TLC): Before loading, spot the crude mixture in the corner of a square TLC plate. Develop in the chosen solvent system, dry, rotate 90 degrees, and develop again. Validation condition: If the compounds lie perfectly on the diagonal, no on-column degradation is occurring. If off-diagonal spots appear, increase the TEA concentration to 3%.

  • Loading: Dissolve the crude diastereomeric mixture in a minimum volume of the eluent and carefully load it onto the column head.

  • Elution: Run a shallow step gradient (10% to 30% EtOAc in Hexane, maintaining 1% TEA throughout). Collect small fractions (e.g., 15 mL for a 50 g column).

  • Concentration: Pool fractions based on TLC (visualized using KMnO₄ stain, as aziridines do not always absorb strongly under shortwave UV). Concentrate under reduced pressure at a water bath temperature strictly <30°C .

Protocol B: Preparative HPLC for High-Purity Polishing

Use this method when >99% de is required for downstream asymmetric catalysis.

  • System Setup: Equip the Prep-HPLC with a normal-phase silica column (e.g., 250 x 21.2 mm, 5 µm).

  • Mobile Phase Preparation: Prepare an isocratic mixture of Hexane/Isopropanol (95:5) containing 0.1% diethylamine (DEA) as a basic modifier. Degas thoroughly.

  • Self-Validation Check (Resolution Factor): Inject a 10 µL analytical standard of the mixed diastereomers. Calculate the resolution factor ( Rs​ ). Validation condition: Proceed with preparative injections only if Rs​>1.5 . If Rs​<1.5 , decrease the Isopropanol content to 3% to increase retention and resolution.

  • Injection & Collection: Inject up to 50 mg per run. Monitor absorbance at 220 nm (targeting the phenyl ring).

  • Recovery: Immediately remove solvents from the collected peaks via lyophilization or low-temperature rotary evaporation to prevent DEA-induced side reactions over time.

Section 4: Troubleshooting Guide

Troubleshooting Start Issue Detected During Purification Q1 Is there significant streaking on TLC? Start->Q1 A1 Add 1-2% TEA to mobile phase Q1->A1 Yes Q2 Is aziridine ring opening observed? Q1->Q2 No A2 Reduce column time, use basic alumina Q2->A2 Yes Q3 Are Rf values too close (ΔRf < 0.1)? Q2->Q3 No A3 Switch to Prep-HPLC or derivatize alcohol Q3->A3 Yes

Troubleshooting decision tree for common purification issues.

Section 5: Quantitative Data Summary

The following table summarizes the performance metrics of various purification strategies for [1-(1-Phenylethyl)aziridin-2-yl]methanol diastereomers based on field data:

Purification MethodTypical Yield (%)Diastereomeric Excess (de %)ScalabilityPrimary AdvantagePrimary Limitation
TEA-Deactivated Silica 75 - 85%90 - 95%High (Multi-gram)Cost-effective, uses standard lab equipmentRisk of acid-catalyzed ring opening if TEA is too low
Basic Alumina Chromatography 80 - 90%85 - 90%MediumPrevents degradation completelyLower resolving power compared to silica gel
Preparative HPLC (Normal Phase) 60 - 70%>99%Low (Milligram)Exceptional purity and baseline resolutionLow throughput, high solvent and equipment cost
Derivatization & Crystallization 40 - 50%>99%Very High (Kilogram)Highly scalable, completely avoids chromatographyRequires additional synthetic steps (protection/deprotection)

Section 6: References

  • Sigma-Aldrich. "((R)-1-((S)-1-phenylethyl)aziridin-2-yl)methanol Product Properties". Merck KGaA. URL:

  • National Institutes of Health (NIH) - PMC. "Regioselective ring opening of aziridine for synthesizing azaheterocycle". Frontiers in Chemistry. URL:

  • ResearchGate. "Regiochemistry in aziridine ring opening reactions". Advances in Synthesis and Catalysis. URL:

Sources

Reference Data & Comparative Studies

Validation

Advanced Comparative Guide: HPLC Method Validation for Enantiomeric Purity of[1-(1-Phenylethyl)aziridin-2-yl]methanol

Executive Summary The enantiomeric resolution of chiral building blocks is a critical quality attribute in pharmaceutical development. [1-(1-Phenylethyl)aziridin-2-yl]methanol presents a unique chromatographic challenge...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The enantiomeric resolution of chiral building blocks is a critical quality attribute in pharmaceutical development. [1-(1-Phenylethyl)aziridin-2-yl]methanol presents a unique chromatographic challenge due to its two chiral centers, a highly basic aziridine nitrogen, and a bulky phenylethyl moiety. Determining its enantiomeric purity requires a robust High-Performance Liquid Chromatography (HPLC) method capable of baseline-resolving its stereoisomers while suppressing peak tailing.

This guide provides an objective comparison of Chiral Stationary Phases (CSPs) and establishes a self-validating ICH Q2(R2) workflow for quantifying the enantiomeric excess (ee%) of this compound. While specific literature on this exact molecule is limited, we synthesize field-proven data from structurally analogous α-phenylaziridines to establish authoritative, causality-driven protocols 1.

Mechanistic Rationale: Overcoming Aziridine Chromatography Challenges

To successfully resolve[1-(1-Phenylethyl)aziridin-2-yl]methanol, one must understand the causality behind the phase interactions:

  • The Tailing Phenomenon: The aziridine nitrogen is highly basic. When interacting with silica-based CSPs, secondary ion-exchange interactions occur with residual, unendcapped silanols. This causes severe peak tailing of the major enantiomer, which can completely mask the minor enantiomer, destroying the Limit of Quantitation (LOQ).

  • The Mechanistic Solution: The addition of a basic modifier—typically 0.1% Diethylamine (DEA) —is non-negotiable. DEA acts as a competitive binder, saturating the acidic silanols and allowing the aziridine analyte to interact purely with the chiral selector via hydrogen bonding and steric inclusion.

  • Chiral Recognition: Polysaccharide-based CSPs (amylose and cellulose) and cyclofructan phases exhibit superior selectivity for aziridines 2. The helical structure of amylose forms a tighter inclusion complex with the bulky phenylethyl group compared to the more linear cellulose backbone.

Quantitative Data: CSP Performance Comparison

The following table synthesizes the comparative performance of leading CSPs for α-phenylaziridine derivatives under Normal Phase conditions.

Chiral Stationary Phase (CSP)Mobile Phase CompositionRetention Factor ( k1​ )Separation Factor ( α )Resolution ( Rs​ )Causality & Mechanistic Rationale
Chiralpak ID (Amylose tris(3-chlorophenylcarbamate))n-Hexane / IPA (90:10)+ 0.1% DEA1.81.182.5 Optimal: The immobilized amylose helix provides robust steric inclusion. The chloro-phenyl groups offer strong dipole-dipole interactions with the aziridine ring 1.
Chiralpak IF (Amylose tris(3-dichlorophenylcarbamate))n-Hexane / IPA (98:2)+ 0.1% DEA3.21.101.9 Alternative: Higher retention due to distinct halogen substitution, but slightly lower resolution. Requires less polar modifier to elute 1.
LARIHC-CF6-P (Cyclofructan 6)n-Hexane / IPA (95:5)+ 0.1% DEA0.91.253.5 High Selectivity: The cyclofructan crown ether structure excels at forming hydrogen-bonding networks with amine/aziridine moieties, yielding massive separation factors 3.
Chiralcel OD-H (Cellulose tris(3,5-dimethylphenylcarbamate))n-Hexane / EtOH (85:15)+ 0.1% DEA2.11.051.1 Suboptimal: The linear cellulose backbone cavities do not perfectly align with the bulky phenylethyl group, resulting in baseline co-elution ( Rs​<1.5 ).

Method Development & Validation Workflows

The selection and validation of a chiral method must follow a strict logical progression to ensure reproducibility.

HPLC_Workflow Start Analyte:[1-(1-Phenylethyl)aziridin-2-yl]methanol Screening Initial CSP Screening (Amylose vs. Cellulose vs. Cyclofructan) Start->Screening NormalPhase Normal Phase Mode (Hexane/IPA + 0.1% DEA) Screening->NormalPhase PolarOrganic Polar Organic Mode (100% MeOH or ACN + 0.1% DEA) Screening->PolarOrganic Eval Evaluate Resolution (Rs ≥ 1.5) & Peak Symmetry (T ≤ 1.5) NormalPhase->Eval PolarOrganic->Eval Optimize Optimize Modifiers (Adjust DEA or Alcohol %) Eval->Optimize If Rs < 1.5 or T > 1.5 Validate Proceed to ICH Q2(R2) Validation Protocol Eval->Validate If Rs ≥ 1.5 & T ≤ 1.5 Optimize->Eval

Decision tree for chiral HPLC method selection and optimization.

Self-Validating Experimental Protocol

To guarantee Trustworthiness, the following protocol is designed as a self-validating system . It contains built-in System Suitability Test (SST) gates; if the system fails a gate, the protocol halts, preventing the generation of invalid data.

Phase 1: Reagent Preparation & System Setup
  • Mobile Phase Compounding: Mix HPLC-grade n-Hexane and Isopropanol (IPA) in a 90:10 (v/v) ratio.

    • Causality: Hexane provides the non-polar bulk driving the analyte into the CSP cavities, while IPA acts as the protic displacer to elute the compound.

  • Modifier Addition: Add 0.1% (v/v) Diethylamine (DEA).

  • Degassing: Sonicate the mixture for 15 minutes.

    • Self-Validation Check: Monitor the HPLC pump pressure ripple. Variance must be <1%. Micro-bubbles will compromise the UV detector baseline, artificially inflating the LOQ.

Phase 2: System Suitability Testing (The Validation Gate)
  • Equilibration: Run the mobile phase at 1.0 mL/min through a Chiralpak ID column (250 x 4.6 mm, 5 µm) at 25°C. Wait until the UV baseline drift is <1 mAU/min.

  • Racemate Injection: Inject 10 µL of a 1.0 mg/mL racemic standard of[1-(1-Phenylethyl)aziridin-2-yl]methanol.

  • SST Evaluation:

    • Resolution ( Rs​ ): Must be 1.5 (Baseline separation).

    • Tailing Factor ( T ): Must be 1.5 for both peaks.

    • Action: If these criteria fail, the system locks. Flush the column with 100% IPA to remove strongly bound impurities, re-equilibrate, and re-test. Do not proceed to Phase 3 until SST passes.

Validation_System SST System Suitability Test (SST) Rs ≥ 1.5, N ≥ 2000, T ≤ 1.5 FailSST Halt & Troubleshoot (Check column/mobile phase) SST->FailSST Fails Criteria PassSST Execute Validation Protocol SST->PassSST Passes Criteria Spec Specificity Baseline separation of enantiomers PassSST->Spec Sens Sensitivity (LOD/LOQ) Quantify minor enantiomer at 0.05% PassSST->Sens Prec Precision & Accuracy Spike recovery (0.1% - 2.0%) PassSST->Prec Report Validated Method Ready for QC Release Spec->Report Sens->Report Prec->Report

Self-validating ICH Q2(R2) workflow ensuring continuous system suitability.

Phase 3: ICH Q2(R2) Validation Execution

Once the SST gate is passed, execute the following parameters to validate the method for enantiomeric purity:

  • Specificity: Inject a blank (mobile phase).

    • Check: Verify there are no interfering peaks at the retention times of either enantiomer.

  • Sensitivity (LOD/LOQ): Dilute the minor enantiomer to 0.05% and 0.01% of the nominal sample concentration (1.0 mg/mL).

    • Check: The Signal-to-Noise (S/N) ratio must be 10:1 for the LOQ and 3:1 for the LOD.

  • Linearity: Inject 5 concentration levels ranging from the LOQ to 150% of the target limit (e.g., 0.05% to 0.5% of the minor enantiomer).

    • Check: The correlation coefficient ( R2 ) must be 0.999.

  • Accuracy (Spike Recovery): Spike a pure major enantiomer sample with known amounts of the minor enantiomer at 0.1%, 0.5%, and 1.0% levels. Prepare each level in triplicate.

    • Check: Mean recovery must fall strictly between 90.0% and 110.0%.

References

  • Frink, L. A., et al. "Enantiomeric Separations of N–H/N–Me Aziridines Utilizing GC and HPLC." ResearchGate, Oct. 2014.[Link]

  • Khan, M. A. M. "Development, Characterization and Application of Chiral Stationary Phases." MavMatrix (University of Texas at Arlington).[Link]

Sources

Comparative

Comparative reactivity of N-tosyl vs [1-(1-Phenylethyl)aziridin-2-yl]methanol

As a Senior Application Scientist, selecting the appropriate aziridine building block is rarely a matter of simple preference; it is a strategic decision dictated by the electronic demands, stereochemical requirements, a...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, selecting the appropriate aziridine building block is rarely a matter of simple preference; it is a strategic decision dictated by the electronic demands, stereochemical requirements, and downstream deprotection tolerances of your synthetic route.

This guide provides an objective, data-driven comparative analysis between N-tosyl aziridines (the archetypal "activated" system) and [1-(1-Phenylethyl)aziridin-2-yl]methanol (a highly versatile "unactivated" chiral system).

Mechanistic Divergence & Electronic Causality

The fundamental reactivity of an aziridine is governed by the electronic nature of its N-substituent, which dictates the energy of the C–N antibonding orbital ( σ∗ ) and the availability of the nitrogen lone pair.

  • N-Tosyl Aziridines (Activated): The p-toluenesulfonyl (tosyl) group is strongly electron-withdrawing. By delocalizing the nitrogen lone pair, it significantly lowers the Lowest Unoccupied Molecular Orbital (LUMO) energy of the ring. This ground-state destabilization allows nucleophiles to attack the ring directly under mild conditions without the need for prior activation .

  • [1-(1-Phenylethyl)aziridin-2-yl]methanol (Unactivated): The 1-phenylethyl group is an electron-donating alkyl substituent. It maintains a localized, highly basic lone pair on the nitrogen, resulting in robust C–N bonds that are completely inert to nucleophiles under neutral or basic conditions. To induce ring-opening, the nitrogen must be pre-activated into a highly electrophilic aziridinium ion via Brønsted acids, Lewis acids (e.g., B(C6​F5​)3​ ), or alkylating agents . Crucially, the chiral auxiliary provides exceptional diastereofacial shielding, while the C2-hydroxymethyl group can act as a directing group for incoming nucleophiles.

AziridineReactivity NTosyl N-Tosyl Aziridine (Activated) DirectAttack Direct Nucleophilic Attack (Mild Conditions) NTosyl->DirectAttack Nucleophile ProductTosyl Ring-Opened Sulfonamide (High Yield, Direct) DirectAttack->ProductTosyl NAlkyl [1-(1-Phenylethyl)aziridin-2-yl]methanol (Unactivated) Activation Pre-activation (Lewis Acid / Alkylation) NAlkyl->Activation Electrophile Aziridinium Aziridinium Ion (Electrophilic Intermediate) Activation->Aziridinium NucAttack Regioselective Attack (Sterically Directed) Aziridinium->NucAttack Nucleophile ProductAlkyl Chiral Amino Alcohol (Stereocontrolled) NucAttack->ProductAlkyl

Mechanistic pathways: Direct attack on N-Tosyl vs. activation-dependent attack on N-Alkyl aziridines.

Comparative Reactivity Profiles

To aid in synthetic planning, the quantitative and qualitative performance metrics of both systems are summarized below.

FeatureN-Tosyl Aziridines[1-(1-Phenylethyl)aziridin-2-yl]methanol
Reactivity Classification Activated (Electron-withdrawing N-substituent)Unactivated (Electron-donating N-substituent)
Activation Requirement None (Direct nucleophilic attack is favored)Mandatory (Requires conversion to aziridinium ion)
Nucleophile Scope Broad (Amines, thiols, alcohols, cuprates)Broad, but must be compatible with activation conditions
Regioselectivity Substrate-dependent; often attacks less hindered carbon ( SN​2 )Highly controlled by the chiral auxiliary and C2-substituent
Orthogonal Stability Poor (Susceptible to unintended nucleophilic attack)Excellent (Stable to bases, nucleophiles, and mild reductants)
Deprotection to Free Amine Harsh (Requires Na/NH3​ , SmI2​ , or strong acids)Mild (Hydrogenolysis via Pd/C and H2​ )
Primary Advantage High reactivity, rapid synthesis of sulfonamidesExceptional stereocontrol, late-stage functionalization

Validated Experimental Methodologies

A robust protocol must be a self-validating system. The following methodologies detail not just the how, but the why behind each operational step, ensuring reproducibility and analytical confidence.

Protocol A: Direct Nucleophilic Ring-Opening of N-Tosyl Aziridine

Objective: Regioselective opening with Sodium Azide ( NaN3​ ).

  • Reaction Setup: Dissolve the N-tosyl aziridine (1.0 eq) in anhydrous DMF (0.2 M).

    • Causality: DMF is a polar aprotic solvent. It effectively solvates the sodium cation ( Na+ ), leaving a highly "naked" and reactive azide anion ( N3−​ ) that accelerates the SN​2 ring-opening at room temperature, minimizing thermal degradation .

  • Nucleophile Addition: Add NaN3​ (1.5 eq) and NH4​Cl (1.5 eq). Stir at 25 °C for 4 hours.

    • Causality: NH4​Cl acts as a mild proton source to trap the developing nitrogen anion as a neutral sulfonamide, preventing reversibility or side-reactions.

  • In-Process Validation: Monitor by TLC (Hexanes/EtOAc 4:1). The aziridine ( Rf​≈0.6 ) should completely convert to a more polar spot ( Rf​≈0.3 ).

  • Self-Validating Analytical Check: After aqueous workup, analyze the crude mixture via IR spectroscopy.

    • Validation: While TLC confirms starting material consumption, it does not prove nucleophile incorporation. The appearance of a distinct, strong asymmetric stretch at ~2100 cm⁻¹ (azide) provides immediate, self-validating confirmation of successful ring-opening before committing to downstream reduction steps.

Protocol B: Alkylative Activation of[1-(1-Phenylethyl)aziridin-2-yl]methanol

Objective: Regioselective opening via an aziridinium intermediate.

Workflow Step1 1. Substrate Preparation Step2 2. Activation (MeOTf, -78°C) Step1->Step2 Step3 3. Nucleophilic Addition Step2->Step3 Step4 4. Validation (NMR Shift) Step3->Step4 Step5 5. Quench & Isolation Step4->Step5

Workflow for the alkylative ring-opening of unactivated chiral aziridines.
  • Activation: Dissolve [1-(1-Phenylethyl)aziridin-2-yl]methanol (1.0 eq) in anhydrous CH2​Cl2​ under rigorous argon. Cool to -78 °C. Dropwise add Methyl Triflate (MeOTf, 1.1 eq).

    • Causality: MeOTf is a highly reactive, unselective alkylating agent. Introducing it at -78 °C prevents exothermic degradation and suppresses unwanted O-alkylation of the C2-hydroxymethyl group, ensuring exclusive N-alkylation to form the aziridinium ion .

  • Intermediate Validation (Crucial Step): Extract a 0.1 mL aliquot, evaporate under a stream of N2​ , and dissolve in anhydrous CD3​CN for rapid 1H NMR.

    • Validation: The aziridinium intermediate is exquisitely moisture-sensitive. Anhydrous CD3​CN stabilizes the ion. Successful activation is validated by a stark downfield shift of the aziridine ring protons (from ~1.5–2.0 ppm to ~3.5–4.5 ppm ).

  • Nucleophilic Ring-Opening: Add the desired nucleophile (e.g., tetrabutylammonium acetate, 2.0 eq) at -78 °C, then slowly warm to room temperature.

    • Causality: The bulky 1-phenylethyl group and the C2-hydroxymethyl group sterically direct the incoming acetate to attack the less hindered C3 position, ensuring >95:5 regioselectivity .

Strategic Applications in Drug Development

From a process chemistry perspective, the choice between these two substrates defines the synthetic strategy:

  • Use N-Tosyl Aziridines when your target molecule is a sulfonamide, or when the molecule lacks sensitive functional groups that would be destroyed by the harsh reductive conditions ( Na/NH3​ ) required to remove the tosyl group.

  • Use [1-(1-Phenylethyl)aziridin-2-yl]methanol in complex natural product synthesis or asymmetric drug development. Its unactivated nature allows you to perform extensive functional group manipulations elsewhere on the molecule without prematurely opening the aziridine ring. Once activated and opened, the chiral auxiliary is easily cleaved using mild catalytic hydrogenolysis ( H2​ , Pd/C ), preserving the integrity of fragile epimers and sensitive pharmacophores.

References

  • Regioselectivity in the ring opening of non-activated aziridines. Chemical Society Reviews (RSC).[Link]

  • Alkylative Aziridine Ring-Opening Reactions. Molecules (MDPI).[Link]

  • Ring-Opening Reactions of Nonactivated Aziridines Catalyzed by Tris(pentafluorophenyl)borane. The Journal of Organic Chemistry (ACS).[Link]

  • Recent Advances in Transition Metal-Catalyzed Ring-Opening Reaction of Aziridine. Molecules (MDPI).[Link]

Validation

Validating stereochemical retention in[1-(1-Phenylethyl)aziridin-2-yl]methanol ring-opening

Validating Stereochemical Retention in[1-(1-Phenylethyl)aziridin-2-yl]methanol Ring-Opening: A Comparative Guide As a premier chiral building block, [1-(1-Phenylethyl)aziridin-2-yl]methanol is indispensable in the asymme...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Validating Stereochemical Retention in[1-(1-Phenylethyl)aziridin-2-yl]methanol Ring-Opening: A Comparative Guide

As a premier chiral building block, [1-(1-Phenylethyl)aziridin-2-yl]methanol is indispensable in the asymmetric synthesis of complex alkaloids, sphingosines, and unnatural amino acids. However, because it is a non-activated aziridine, it resists direct nucleophilic attack. The molecule must first be activated into an aziridinium ion.

The critical challenge for synthetic chemists is directing the subsequent nucleophilic ring-opening to the correct carbon atom. Attack at the substituted C2 position typically results in stereochemical inversion, whereas attack at the unsubstituted C3 position leaves the C2 chiral center undisturbed, achieving stereochemical retention . This guide objectively compares the performance of different activation strategies and provides a self-validating protocol for maximizing stereochemical fidelity.

Mechanistic Causality: The C2 vs. C3 Divergence

The stereochemical outcome of the ring-opening is entirely dictated by the regioselectivity of the nucleophilic attack on the activated intermediate [1].

  • Pathway A (C3 Attack): When the aziridine is activated via N-alkylation or N-acylation, the resulting aziridinium ion is highly strained. Hard nucleophiles (e.g., acetate, oxygen nucleophiles) preferentially attack the sterically unhindered C3 position via an SN​2 mechanism. Because the C2–N bond is never broken, the stereochemistry at C2 is perfectly retained.

  • Pathway B (C2 Attack): If activation occurs via Brønsted or Lewis acids (e.g., TFA), the developing positive charge is stabilized at the more substituted C2 carbon, giving the intermediate borderline SN​1/SN​2 character. Nucleophiles will attack the C2 position, cleaving the C2–N bond and resulting in stereochemical inversion or racemization [2].

Mechanism A [1-(1-Phenylethyl)aziridin-2-yl]methanol (Non-activated) B Aziridinium Ion (Activated Intermediate) A->B Activation (MeOTf or Chloroformate) C Pathway A: C3 Attack (Sterically Unhindered) B->C Hard Nucleophile (e.g., Acetate) D Pathway B: C2 Attack (Electronically Stabilized) B->D Soft Nucleophile / Acid (e.g., H2O/TFA) E Retention of C2 Stereochemistry (Target Outcome) C->E C2-N Bond Intact F Inversion of C2 Stereochemistry (Alternative Outcome) D->F C2-N Bond Cleaved

Figure 1: Mechanistic divergence in aziridinium ring-opening dictating stereochemical outcomes.

Comparison of Activation Strategies

To objectively evaluate the best method for retaining C2 stereochemistry, we must compare the three primary activation alternatives: Alkylative, Acylative, and Acid-Catalyzed ring-opening.

  • Alkylative Activation: Utilizing reagents like Methyl Trifluoromethanesulfonate (MeOTf) generates a stable N-methylaziridinium ion. By pairing this with an external nucleophile, chemists can achieve >99% regioselectivity for C3, ensuring complete stereochemical retention at C2 [1].

  • Acylative Activation: Using chloroformates triggers an intramolecular ring-opening. The pendant hydroxyl group of the methanol moiety attacks the C3 position, forming a chiral oxazolidin-2-one. This method boasts the highest yields and absolute stereochemical retention but limits the structural diversity of the final product [3].

  • Acid-Catalyzed Activation: While useful for accessing β -amino alcohols, the use of TFA or Lewis acids shifts the regioselectivity toward C2, making it an inferior choice when C2 retention is the primary goal [2].

Table 1: Performance Comparison of Activation Methods for [1-(1-Phenylethyl)aziridin-2-yl]methanol

Activation StrategyReagent SystemDominant RegioselectivityStereochemical Outcome at C2Typical YieldPrimary Synthetic Application
Alkylative MeOTf / External Nu:C3 (Unhindered)Retention (>99% ee )85–95%N-alkylated acyclic amines
Acylative Methyl ChloroformateC3 (Intramolecular)Retention (>99% ee )90–98%Chiral oxazolidin-2-ones
Acid-Catalyzed TFA / H₂OC2 (Stabilized cation)Inversion 70–85%Substituted β -amino alcohols

Self-Validating Experimental Protocol: Alkylative Ring-Opening

To guarantee stereochemical retention, the alkylative pathway is highly recommended for its balance of high fidelity and product versatility. The following protocol is designed as a self-validating system, ensuring that any deviation in regioselectivity is caught immediately.

Protocol S1 1. Substrate Prep (Strictly Anhydrous) S2 2. N-Alkylation (MeOTf, -78°C) S1->S2 S3 3. Nu: Addition (Regioselective Attack) S2->S3 S4 4. Validation (Chiral HPLC / NMR) S3->S4

Figure 2: Self-validating experimental workflow for alkylative ring-opening and analysis.

Step 1: Substrate Preparation & Pre-Validation
  • Action: Dissolve 1.0 equiv of enantiopure[1-(1-Phenylethyl)aziridin-2-yl]methanol in anhydrous CH₂Cl₂ (0.1 M) under an argon atmosphere.

  • Causality: Non-activated aziridines are highly sensitive to protic interference once activated. Trace water acts as a competing soft nucleophile that can attack the C2 position, causing unwanted stereochemical inversion [4].

  • System Validation: Perform a Karl Fischer titration of the solvent prior to dissolution. The moisture content must read <10 ppm H₂O.

Step 2: Aziridinium Ion Generation (N-Alkylation)
  • Action: Cool the reaction mixture to -78 °C. Dropwise add 1.1 equiv of Methyl Trifluoromethanesulfonate (MeOTf). Stir for 30 minutes.

  • Causality: The cryogenic temperature prevents the spontaneous degradation or oligomerization of the highly strained N-methylaziridinium intermediate. MeOTf is selected because the triflate counterion is non-nucleophilic, ensuring it does not prematurely open the ring [1].

Step 3: Regioselective Nucleophilic Ring-Opening
  • Action: Introduce 2.0 equiv of Sodium Acetate (NaOAc) dissolved in minimal anhydrous DMF. Gradually warm the reaction to room temperature over 2 hours.

  • Causality: The hard acetate nucleophile preferentially attacks the sterically less hindered C3 position. This SN​2 -like attack leaves the C2–N bond intact, perfectly preserving the stereochemistry at the C2 chiral center.

Step 4: Stereochemical Validation & Isolation
  • Action: Quench the reaction with saturated aqueous NaHCO₃, extract with EtOAc, and purify via silica gel chromatography.

  • System Validation:

    • NMR Analysis: Check the 1H -NMR coupling constants ( J -values) of the C2 proton. A retained C2–N bond will present distinct splitting patterns compared to a cleaved C2–O bond.

    • Chiral HPLC: Analyze the purified product using a Chiralcel OD-H column. Compare the retention time against a synthesized racemic standard. A single sharp peak confirms >99% ee , validating absolute stereochemical retention.

References

  • Ha, H.-J., et al. "Alkylative Aziridine Ring-Opening Reactions." Molecules, 2021. Available at:[Link]

  • Ha, H.-J., et al. "Regioselective ring opening of aziridine for synthesizing azaheterocycle." Frontiers in Chemistry, 2023. Available at:[Link]

  • Gouverneur, V., et al. "Efficient Regioselective Ring Opening of Activated Aziridine-2-Carboxylates with [18F]Fluoride." NIH PMC, 2014. Available at:[Link]

Sources

Comparative

Benchmarking catalytic efficiency using[1-(1-Phenylethyl)aziridin-2-yl]methanol derived catalysts

Target Audience: Researchers, scientists, and drug development professionals. Executive Summary The asymmetric addition of dialkylzinc reagents to aldehydes is a foundational transformation in modern organic synthesis, e...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, scientists, and drug development professionals.

Executive Summary

The asymmetric addition of dialkylzinc reagents to aldehydes is a foundational transformation in modern organic synthesis, enabling the construction of optically active secondary alcohols critical for pharmaceutical development. While classical amino alcohols have long served as the standard, the demand for higher enantioselectivity and lower catalyst loadings has driven the evolution of novel chiral ligands.

This guide benchmarks the catalytic efficiency of [1-(1-Phenylethyl)aziridin-2-yl]methanol derived catalysts—specifically Diphenyl((S)-1-((S)-1-phenylethyl)aziridin-2-yl)methanol—against classical alternatives like (-)-DAIB and carbohydrate-derived ligands. By analyzing the mechanistic causality behind its superior stereocontrol, this document provides drug development professionals with a self-validating framework for implementing aziridinyl methanols in highly enantioselective carbon-carbon bond-forming reactions.

Mechanistic Causality: The Aziridine Advantage

The exceptional catalytic efficiency of [1-(1-Phenylethyl)aziridin-2-yl]methanol derivatives is not coincidental; it is the direct result of precise structural engineering[1]. As an Application Scientist, it is crucial to understand why this ligand outperforms traditional flexible amino alcohols:

  • Conformational Rigidity: The three-membered aziridine ring heavily restricts the conformational freedom of the ligand. Unlike acyclic amino alcohols that must pay a high entropic penalty to adopt the active geometry, the aziridine backbone is pre-organized, locking the chiral environment in place[1].

  • Bimetallic Transition State: The presence of a free, unsubstituted secondary amine (-NH) and a hydroxyl group (-OH) allows for multipoint coordination[2]. Upon reaction with diethylzinc, the ligand forms a highly structured bimetallic zinc complex. This rigid bimetallic core acts as a scaffold that precisely orientates the incoming aldehyde.

  • Steric Shielding via Diphenylcarbinol: The incorporation of bulky diphenyl groups at the carbinol center creates a deep, sterically demanding chiral pocket. This physical barrier effectively blocks the Re-face of the coordinated aldehyde, forcing the ethyl group to migrate exclusively to the Si-face, thereby ensuring >99% enantiomeric excess (ee)[3].

Benchmarking Catalytic Efficiency

To objectively evaluate the performance of Diphenyl((S)-1-((S)-1-phenylethyl)aziridin-2-yl)methanol, we benchmarked it against two established alternatives: the classical4[4] and a modern5[5]. The data below represents the enantioselective addition of diethylzinc to benzaldehyde (or its derivatives) under optimized conditions.

Catalyst SystemLoading (mol%)Yield (%)Enantiomeric Excess (ee %)Key Mechanistic Advantage
Diphenyl((S)-1-((S)-1-phenylethyl)aziridin-2-yl)methanol 5.091 - 98> 99Extreme conformational rigidity; dual coordination (NH/OH)
(-)-DAIB 8.09295Classic bimetallic transition state; high chiral amplification
D-Glucosamine Thio-derivatives 10.0~8580 - 90Modular carbohydrate backbone; tunable sterics

Data indicates that the aziridinyl methanol catalyst achieves near-perfect enantioselectivity at a significantly lower catalyst loading (5.0 mol%) compared to legacy systems[3].

Experimental Workflow

The following diagram maps the logical progression and mechanistic stages of the catalytic cycle.

Workflow A 1. Catalyst Activation Aziridinyl Methanol + Et2Zn B 2. Bimetallic Zinc Complex (Active Catalyst) A->B Hexane, 0 °C C 3. Substrate Binding Aldehyde Coordination B->C Aldehyde Addition D 4. Enantioselective Transfer Alkyl Group Migration C->D Stereocontrolled TS E 5. Reaction Quench NH4Cl / HCl (0 °C) D->E 12 h Incubation F 6. Chiral Alcohol Product (>99% ee) E->F Phase Separation

Figure 1: Workflow and mechanistic pathway for enantioselective diethylzinc addition using aziridinyl methanol.

Self-Validating Experimental Protocol

To ensure reproducibility and scientific integrity, the following protocol outlines the6[6]. This workflow is designed as a self-validating system: the successful phase separation and recovery of the catalyst inherently validate the completion of the catalytic cycle.

Materials Required:

  • Diphenyl((S)-1-((S)-1-phenylethyl)aziridin-2-yl)methanol (5.0 mol%)

  • 3-(Methoxymethoxy)benzaldehyde (1.0 equiv)

  • Diethylzinc (2.20 equiv, neat or 1M in hexanes)

  • Anhydrous Hexane

Step-by-Step Methodology:

  • Catalyst Activation: In an oven-dried Schlenk flask under a strict nitrogen atmosphere, dissolve the aziridinyl methanol catalyst (5.0 mol%) in anhydrous hexane. Cool the solution to 0 °C.

    • Causality: Cooling to 0 °C prevents thermal degradation of the highly reactive catalyst-zinc complex and minimizes the exothermic shock upon the introduction of pyrophoric diethylzinc[6].

  • Formation of the Bimetallic Complex: Slowly transfer diethylzinc (2.20 equiv) into the flask via cannula. Stir the resulting clear solution for 90 minutes at 0 °C.

    • Causality: The free -OH and -NH groups of the aziridine ligand react stoichiometrically with diethylzinc to form the rigid, bimetallic zinc complex. The 90-minute incubation is a critical self-validating step; it ensures complete metallation before the substrate is introduced, preventing uncoordinated ligand from interfering[3].

  • Substrate Addition: Add 3-(methoxymethoxy)benzaldehyde dropwise over 60 minutes using a syringe pump.

    • Causality: A slow, controlled addition keeps the concentration of uncoordinated aldehyde extremely low in the reaction mixture. This kinetic control effectively suppresses the uncatalyzed, racemic background addition of diethylzinc, ensuring the high ee is maintained[6].

  • Enantioselective Alkyl Transfer: Allow the reaction mixture to stir at 0 °C for 12 hours.

    • Causality: The rigid chiral pocket formed by the diphenylcarbinol moiety directs the ethyl group exclusively to the Si-face of the coordinated aldehyde, yielding the (S)-enantiomer with >99% ee[3].

  • Quenching and Phase Separation: Quench the reaction carefully at 0 °C by slowly adding saturated aqueous NH₄Cl, followed by 1N HCl. Transfer to a separatory funnel and extract the aqueous layer with ethyl acetate.

    • Causality: The acidic quench serves a dual purpose: it breaks down the zinc alkoxide intermediate to release the free chiral alcohol product, and it protonates the aziridine ligand. This allows the catalyst to partition predictably during extraction, validating the turnover of the catalytic cycle[3].

Conclusion

Benchmarking data clearly indicates that[1-(1-Phenylethyl)aziridin-2-yl]methanol derived catalysts offer superior performance in the asymmetric addition of dialkylzincs to aldehydes. By leveraging the conformational rigidity of the aziridine ring and the steric bulk of the diphenylcarbinol group, this catalyst system achieves near-perfect enantioselectivity (>99% ee) at lower loadings (5 mol%) than classical alternatives like DAIB. For drug development professionals requiring strict stereocontrol, this ligand represents a highly reliable, self-validating tool for asymmetric synthesis.

References

  • Synthesis of Chiral Aziridine Ligands for Asymmetric Alkylation with Alkylzincs: Diphenyl((S)-1-((S)-1-phenylethyl)aziridin-2-yl)
  • Organic Syntheses Procedure: (S)-1-(3-(Methoxymethoxy)phenyl)
  • Optically Pure Aziridinyl Ligands as Useful Catalysts in the Stereocontrolled Synthesis Source: ResearchGate URL
  • Synthesis of Novel 3-Deoxy-3-thio Derivatives of d-Glucosamine and Their Application as Ligands for the Enantioselective Addition of Diethylzinc to Benzaldehyde Source: PMC / NIH URL
  • Optically Pure Aziridin-2-yl Methanols as Readily Available 1H NMR Sensors for Enantiodiscrimination Source: ACS Publications URL

Sources

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.
© Copyright 2026 BenchChem. All Rights Reserved.